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  • Product: 5-Tridecene, 13-chloro-, (5Z)-
  • CAS: 71487-17-7

Core Science & Biosynthesis

Foundational

(5Z)-13-Chloro-5-tridecene: A Technical Guide to Synthesis, Characterization, and Potential Applications

Abstract This technical guide provides a comprehensive scientific overview of (5Z)-13-chloro-5-tridecene, a long-chain halogenated alkene. Due to the limited availability of experimental data in the public domain for thi...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive scientific overview of (5Z)-13-chloro-5-tridecene, a long-chain halogenated alkene. Due to the limited availability of experimental data in the public domain for this specific molecule, this document serves as both a repository of known information and a detailed roadmap for its synthesis, purification, and complete chemical characterization. It is designed for researchers, scientists, and drug development professionals, offering field-proven insights and robust experimental protocols to enable further investigation into its properties and potential applications. The narrative emphasizes the causality behind experimental choices, ensuring that each proposed protocol constitutes a self-validating system for generating high-fidelity data.

Introduction and Molecular Identity

(5Z)-13-chloro-5-tridecene is an organic compound featuring a thirteen-carbon chain with a cis-(Z) configured double bond at the C5 position and a terminal chlorine atom at the C13 position. The presence of these distinct functional groups—a Z-alkene and a primary alkyl chloride—suggests a molecule with potential for diverse chemical transformations and applications, ranging from a monomer in polymer synthesis to a complex intermediate in the synthesis of pharmacologically active agents. This guide addresses the current knowledge gap by proposing a structured approach to its scientific exploration.

The foundational identity of (5Z)-13-chloro-5-tridecene is established through its chemical registry information.[1]

IdentifierValueSource
IUPAC Name (5Z)-13-Chloro-5-trideceneUS EPA[1]
CAS Number 71487-17-7US EPA[1]
Molecular Formula C₁₃H₂₅ClUS EPA[1]
Molecular Weight 216.79 g/mol US EPA[1]
Canonical SMILES CCCCCCCC\C=C/CCCCClN/A (Constructed)

Proposed Synthesis and Purification

The stereoselective synthesis of Z-alkenes is a well-established field in organic chemistry.[2][3] A plausible and efficient route to (5Z)-13-chloro-5-tridecene involves a Wittig reaction or a related olefination strategy to ensure the desired Z-selectivity of the double bond. The terminal chloro group can be introduced from a commercially available starting material.

Proposed Synthetic Workflow

The proposed synthesis involves the reaction of a C8 phosphonium ylide with a C5 chloro-aldehyde. This approach is chosen for its high Z-selectivity, which is often favored under salt-free conditions or with specific ylide structures.

G cluster_0 Ylide Formation cluster_1 Wittig Reaction cluster_2 Purification 1-Bromooctane 1-Bromooctane Ylide Octyltriphenylphosphonium ylide 1-Bromooctane->Ylide 1. PPh₃ Triphenylphosphine Triphenylphosphine Base (e.g., n-BuLi) Base (e.g., n-BuLi) Base (e.g., n-BuLi)->Ylide 2. Base Product (5Z)-13-chloro-5-tridecene Ylide->Product Reacts with 5-Chloropentanal 5-Chloropentanal 5-Chloropentanal->Product Crude Product Crude Product Mixture Purified Product Purified Product Crude Product->Purified Product Silica Gel Chromatography

Caption: Proposed workflow for the synthesis and purification of (5Z)-13-chloro-5-tridecene.

Detailed Experimental Protocol: Synthesis

Objective: To synthesize (5Z)-13-chloro-5-tridecene via a Z-selective Wittig reaction.

Materials:

  • 1-Bromooctane

  • Triphenylphosphine (PPh₃)

  • Anhydrous Tetrahydrofuran (THF)

  • n-Butyllithium (n-BuLi) in hexanes (2.5 M)

  • 5-Chloropentanal

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Diethyl ether

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Hexane and Ethyl Acetate (HPLC grade)

Procedure:

  • Ylide Preparation:

    • To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add triphenylphosphine (1.1 eq) and anhydrous THF.

    • Add 1-bromooctane (1.0 eq) and stir the mixture at reflux for 24 hours to form the phosphonium salt.

    • Cool the reaction mixture to -78 °C (dry ice/acetone bath).

    • Slowly add n-butyllithium (1.1 eq) dropwise. The solution should turn a deep red/orange color, indicating the formation of the ylide.

    • Allow the mixture to warm to 0 °C and stir for 1 hour.

  • Wittig Reaction:

    • Cool the ylide solution back down to -78 °C.

    • Add a solution of 5-chloropentanal (1.0 eq) in anhydrous THF dropwise via a syringe.

    • Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature and stir overnight.

  • Workup and Purification:

    • Quench the reaction by slowly adding saturated aqueous NH₄Cl.

    • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

    • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

    • Filter the mixture and concentrate the solvent under reduced pressure using a rotary evaporator.

    • Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to elute the final product. The choice of a non-polar eluent system is dictated by the non-polar nature of the long alkyl chain of the target molecule.

Structural Elucidation and Characterization

A multi-technique approach is essential for the unambiguous structural confirmation and purity assessment of a novel compound.[4][5][6] The following protocols are proposed for the comprehensive characterization of synthesized (5Z)-13-chloro-5-tridecene.

G Start Synthesized & Purified Compound NMR NMR Spectroscopy (¹H, ¹³C, COSY, HSQC) Start->NMR Structural Backbone MS Mass Spectrometry (HRMS) Start->MS Molecular Weight IR FT-IR Spectroscopy Start->IR Functional Groups Purity Purity Analysis (GC-MS, HPLC) Start->Purity Homogeneity Structure_Confirmed Structure & Purity Confirmed NMR->Structure_Confirmed MS->Structure_Confirmed IR->Structure_Confirmed Purity->Structure_Confirmed

Sources

Exploratory

In-Depth Technical Guide on (5Z)-13-Chloro-5-tridecene (CAS 71487-17-7): Synthesis, Mechanisms, and Applications in Semiochemical Production

Executive Summary (5Z)-13-Chloro-5-tridecene (CAS 71487-17-7) is a bifunctional aliphatic organohalogen that plays a pivotal role in modern semiochemical synthesis[1]. Featuring a stereospecific cis-double bond and a ter...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(5Z)-13-Chloro-5-tridecene (CAS 71487-17-7) is a bifunctional aliphatic organohalogen that plays a pivotal role in modern semiochemical synthesis[1]. Featuring a stereospecific cis-double bond and a terminal chloride, it acts as a highly versatile synthon. In the realm of integrated pest management (IPM), this compound is the direct synthetic precursor to (Z)-8-tridecen-1-yl acetate (Z8-13:Ac)[2]. Z8-13:Ac is a potent sex pheromone utilized globally for the mating disruption and mass trapping of devastating agricultural pests, most notably the Gold-fringed rice stemborer (Chilo auricilius)[2] and the False codling moth (Cryptophlebia leucotreta)[3].

This whitepaper details the physicochemical properties, causality-driven synthetic protocols, and downstream ecological applications of this critical molecule, designed specifically for researchers and drug/agrochemical development professionals.

Chemical Identity & Physicochemical Profiling

Understanding the physical properties of (5Z)-13-chloro-5-tridecene is essential for downstream purification (e.g., vacuum distillation) and formulation. The molecule is highly lipophilic, dictating the use of non-polar solvents during extraction and specialized phase-transfer conditions during substitution reactions[4].

Table 1: Chemical and Physical Properties of (5Z)-13-Chloro-5-tridecene

PropertyValue
CAS Registry Number 71487-17-7
IUPAC Name (5Z)-13-chlorotridec-5-ene
Molecular Formula C13H25Cl
Molecular Weight 216.79 g/mol
Density 0.873 g/cm³
Boiling Point 282.6 °C (at 760 mmHg)
Flash Point 125.5 °C
Lipophilicity (XLogP3) 6.0

Data aggregated from computational and empirical databases[1][4][5].

Retrosynthetic Analysis & Mechanistic Pathways

The structural complexity of (5Z)-13-chloro-5-tridecene lies in its precise Z-alkene geometry. A highly efficient retrosynthetic strategy disconnects the molecule at the double bond, tracing back to a stereoselective alkyne reduction. The alkyne intermediate is constructed via the chemoselective alkylation of a terminal alkyne (1-pentyne) with a mixed dihalide (1-chloro-8-iodooctane).

Synthesis A 1-Pentyne + n-BuLi C 13-Chloro-tridec-5-yne (Intermediate) A->C Alkylation (THF, -78°C) B 1-Chloro-8-iodooctane B->C Chemoselective Substitution D (5Z)-13-Chloro-5-tridecene (CAS 71487-17-7) C->D H2, Lindlar Catalyst (Stereoselective Reduction)

Workflow for the stereoselective synthesis of (5Z)-13-Chloro-5-tridecene.

Self-Validating Experimental Protocols

As a Senior Application Scientist, it is critical to recognize that a protocol is only as robust as its validation checkpoints. The following methodology incorporates mechanistic causality and in-process analytical validation to ensure a self-correcting workflow.

Step 1: Chemoselective Alkylation to 13-Chloro-tridec-5-yne
  • Procedure: Cool a solution of 1-pentyne in anhydrous THF to -78 °C under inert atmosphere. Dropwise add n-Butyllithium (n-BuLi) to form the lithium acetylide. Stir for 30 minutes. Add 1-chloro-8-iodooctane (dissolved in a THF/HMPA co-solvent mixture to accelerate alkylation). Gradually warm the reaction to room temperature over 4 hours. Quench with saturated NH₄Cl and extract with hexanes.

  • Causality of Design: The use of the mixed dihalide (1-chloro-8-iodooctane) is the cornerstone of this step. Iodide is a significantly better leaving group than chloride due to its larger atomic radius and lower carbon-halogen bond dissociation energy. This allows the acetylide nucleophile to selectively displace the iodine via an Sₙ2 mechanism, leaving the terminal chlorine entirely intact for downstream functionalization.

  • Self-Validating System: Perform GC-MS on the organic layer. The protocol is validated when the C8 starting material disappears, and a new peak emerges with an m/z of 214 (corresponding to the C₁₃H₂₃Cl alkyne intermediate).

Step 2: Stereoselective Hydrogenation to (5Z)-13-Chloro-5-tridecene
  • Procedure: Dissolve the purified 13-chloro-tridec-5-yne in hexane. Add Lindlar catalyst (5% Pd/CaCO₃ poisoned with lead acetate) and a catalytic amount of synthetic quinoline. Purge the reaction vessel with H₂ gas and stir vigorously under 1 atm of H₂. Monitor hydrogen uptake strictly; halt the reaction when exactly one equivalent of H₂ is consumed. Filter through a Celite pad and concentrate in vacuo.

  • Causality of Design: Lindlar catalyst is intentionally "poisoned" to deactivate the highly reactive palladium sites. This prevents the over-reduction of the alkyne all the way to an alkane. Furthermore, the solid surface of the heterogeneous catalyst forces the two hydrogen atoms to add to the same face of the alkyne (syn-addition), exclusively yielding the thermodynamically less stable Z-alkene.

  • Self-Validating System: Conduct ¹H-NMR analysis. The alkyne precursor lacks vinyl protons. The successful product will exhibit a characteristic multiplet at ~5.3–5.4 ppm for the two cis-olefinic protons. Crucially, calculate the coupling constant (J). A J-value of ~10–11 Hz confirms the Z-geometry, definitively distinguishing it from the E-isomer (J = ~15 Hz).

Downstream Application: Synthesis of Z8-13:Ac for IPM

The terminal chloride of (5Z)-13-chloro-5-tridecene acts as a stable placeholder. To convert this intermediate into the active pheromone (Z)-8-tridecen-1-yl acetate (Z8-13:Ac), a nucleophilic substitution is performed. (Note: Due to IUPAC nomenclature rules prioritizing the ester group, the numbering of the carbon chain reverses upon substitution, shifting the double bond designation from C5 to C8).

Step 3: Phase-Transfer Catalyzed Acetoxylation
  • Procedure: Combine (5Z)-13-chloro-5-tridecene, a 3-fold molar excess of anhydrous Potassium Acetate (KOAc), and a catalytic amount of Tetrabutylammonium Bromide (TBAB) in anhydrous DMF. Heat the mixture to 110 °C for 12 hours. Cool to room temperature, dilute with distilled water, and extract with diethyl ether. Wash the organic layer with brine, dry over MgSO₄, and concentrate.

  • Causality of Design: Chloride is a relatively poor leaving group for Sₙ2 reactions. By utilizing a polar aprotic solvent (DMF), the acetate anion remains unsolvated and highly nucleophilic. The addition of TBAB acts as a phase-transfer catalyst that temporarily exchanges with the chloride to form a transient, highly reactive bromide intermediate in situ (a Finkelstein-type acceleration), driving the substitution to near-quantitative yields.

  • Self-Validating System: FT-IR spectroscopy will show the emergence of a strong, sharp carbonyl stretch at ~1740 cm⁻¹ (ester C=O) and the complete disappearance of the C-Cl stretch, confirming successful acetoxylation.

IPM A (5Z)-13-Chloro-5-tridecene (Precursor) B Nucleophilic Substitution (KOAc, PTC, DMF) A->B C (Z)-8-Tridecen-1-yl Acetate (Z8-13:Ac) B->C D Field Pheromone Dispenser C->D E Mating Disruption / Mass Trapping D->E Emission of Plume

Conversion of the chloro-intermediate to Z8-13:Ac and its role in pest management.

Ecological Impact and Pheromone Deployment

Once synthesized, Z8-13:Ac is formulated into controlled-release polymer dispensers or rubber septa. In the field, it creates an artificial pheromone plume that outcompetes the natural signaling of female moths[3]. This mating disruption technique is highly species-specific, environmentally benign, and circumvents the resistance mechanisms that insects frequently develop against traditional neurotoxic insecticides.

Table 2: Key Pheromone Derivatives and Target Species

Target Pheromone DerivativeTarget SpeciesCommon NamePrimary Application
(Z)-8-Tridecen-1-yl acetateChilo auriciliusGold-fringed rice stemborerMass trapping / Mating disruption[2]
(Z)-8-Tridecen-1-yl acetateCryptophlebia leucotretaFalse codling mothLure blends for population monitoring[3]

References

  • 5-Tridecene, 13-chloro-, (5Z)- - Substance Details - SRS , US Environmental Protection Agency (EPA),[Link]

  • (5Z)-13-chlorotridec-5-ene | C13H25Cl | CID 20841387 , PubChem,[Link]

  • Pheromones and Semiochemicals of Chilo auricilius , The Pherobase,[Link]

  • Improved two-component blend of the synthetic female sex pheromone of Cryptophlebia leucotreta , Semantic Scholar,[Link]

Sources

Foundational

safety and handling of long-chain chloroalkenes

An In-Depth Technical Guide to the Safety, Handling, and Synthetic Utility of Long-Chain Chloroalkenes As drug development pivots toward complex delivery systems, such as lipid nanoparticles (LNPs) and proteolysis-target...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Safety, Handling, and Synthetic Utility of Long-Chain Chloroalkenes

As drug development pivots toward complex delivery systems, such as lipid nanoparticles (LNPs) and proteolysis-targeting chimeras (PROTACs), the demand for highly functionalized lipophilic building blocks has surged. Long-chain chloroalkenes (LCCAs)—specifically aliphatic chains (C10–C30) containing both unsaturation and chlorine substituents—are indispensable synthetic intermediates. However, their utility is fundamentally tied to their reactivity, which presents significant safety, handling, and toxicological challenges.

This guide synthesizes field-proven methodologies and mechanistic insights to establish self-validating protocols for the safe handling and application of LCCAs in pharmaceutical synthesis.

Chemical Reactivity & Mechanistic Causality

The handling requirements for LCCAs are dictated by the position of the chlorine atom relative to the double bond. The most synthetically valuable, yet hazardous, subclass is the long-chain allylic chlorides .

Mechanistically, the allylic position drastically lowers the activation energy for both SN​2 and SN​2′ nucleophilic substitutions. The adjacent π -system stabilizes the transition state, making these compounds highly electrophilic. In the presence of ambient moisture, allylic chlorides rapidly undergo solvolysis to form allylic alcohols and hydrochloric acid. This auto-catalytic degradation not only destroys the reagent but pressurizes storage vessels with HCl gas. Conversely, vinylic chlorides are highly stable due to the sp2 hybridization of the carbon-chlorine bond, requiring transition-metal catalysis (e.g., Pd or Ni) for cross-coupling.

Recent advancements have improved the safety profile of synthesizing these reactive intermediates. For instance, the use of biphasic systems with sodium hypochlorite allows for the controlled, 1[1], minimizing the need for highly toxic chlorine gas or hazardous phosgene derivatives, though2[2] for specific alkyl chloride syntheses.

Toxicology and Biological Fate

From an Environmental, Health, and Safety (EHS) perspective, the lipophilicity of LCCAs (LogP > 5) drives their 3[3].

The primary occupational hazard is hepatotoxicity. Upon systemic absorption, LCCAs are metabolized by hepatic Cytochrome P450 (CYP) enzymes. The alkene moiety is susceptible to epoxidation, while the chlorinated carbon can undergo oxidative dehalogenation. These pathways generate highly reactive electrophiles (epoxides or acyl chlorides) that rapidly deplete intracellular glutathione (GSH). Once GSH is exhausted, these intermediates covalently bind to cellular macromolecules, inducing hepatic necrosis and.

MetabolicPathway A Long-Chain Chloroalkene (Lipophilic) B Cytochrome P450 (Hepatic Oxidation) A->B Absorption & Distribution C Reactive Epoxide / Acyl Chloride Intermediate B->C Phase I Metabolism D GSH Conjugation (Detoxification) C->D Adequate GSH E Macromolecular Binding (Proteins/DNA) C->E GSH Depletion F Excretion (Urine/Bile) D->F Phase II Clearance G Hepatotoxicity / Cellular Damage E->G Covalent Adducts

Fig 1: CYP450-mediated metabolic activation and hepatotoxicity of long-chain chloroalkenes.

Quantitative Data: Reactivity and Storage Profiles

To make informed decisions regarding experimental design and EHS compliance, scientists must differentiate LCCAs by their structural motifs. Table 1 summarizes the critical handling metrics.

Table 1: Comparative Reactivity and Safety Profiles of Long-Chain Chloroalkenes

Chloroalkene ClassStructural MotifRelative ReactivityPrimary HazardRecommended StorageHalf-Life (Ambient Moisture)
Allylic Chlorides R-CH=CH-CH₂-ClExtremely High ( SN​2 / SN​2′ )Lachrymator, Strong Alkylating Agent-20°C, Argon< 2 hours
Vinylic Chlorides R-CH=CCl-R'Low (Requires Pd/Ni catalysis)Persistent, Bioaccumulative2°C to 8°C, Sealed> 6 months
Homoallylic Chlorides R-CH=CH-CH₂-CH₂-ClModerateMild Alkylating Agent4°C, DesiccatedDays to Weeks

Self-Validating Experimental Protocols

A core tenet of rigorous chemical biology is the implementation of self-validating systems—protocols that contain built-in quality control gates to prevent downstream failures.

Protocol A: Inert-Atmosphere Transfer and Quality Control of Allylic Chlorides

Because allylic chlorides degrade rapidly, assuming the integrity of a stored bottle is a common point of failure.

  • Equilibration (Causality: Moisture Prevention): Remove the LCCA from -20°C storage and place it immediately into a vacuum desiccator. Allow it to warm to room temperature for 30 minutes. Why? Opening a cold vessel in ambient air causes immediate condensation of atmospheric moisture, triggering auto-catalytic hydrolysis.

  • NMR Validation (The Self-Validating Gate): Under a stream of Argon, withdraw 10 µL of the LCCA and dilute in anhydrous CDCl₃. Run a rapid ¹H-NMR. Validation Check: Look for the α -protons adjacent to the chlorine (typically ~4.0–4.2 ppm). If a new multiplet appears near 4.1–4.3 ppm alongside a broad -OH peak, hydrolysis has occurred. Do not proceed.

  • Schlenk Transfer: If validated, use a flame-dried, Argon-purged syringe to transfer the required volume through a rubber septum directly into the reaction flask.

Protocol B: Controlled Nucleophilic Amination (LNP Precursor Synthesis)

When synthesizing ionizable lipids, polyamines are alkylated using long-chain allylic chlorides. Controlling regioselectivity and preventing over-alkylation is critical.

  • Base Selection: Dissolve the primary amine in anhydrous THF. Add 1.5 equivalents of N,N-diisopropylethylamine (DIPEA). Causality: DIPEA is sterically hindered and non-nucleophilic, neutralizing the generated HCl without competing with the target amine for the electrophile.

  • Temperature Control: Cool the amine solution to 0°C. Add the allylic chloride dropwise over 20 minutes. Causality: Maintaining 0°C suppresses the higher-activation-energy SN​2′ rearrangement, ensuring straight-chain SN​2 substitution and preventing thermal polymerization of the alkene.

  • Functional Quenching (Safety Gate): Upon reaction completion, add an excess of ethanolamine and stir for 30 minutes. Causality: Ethanolamine scavenges any unreacted, highly toxic allylic chloride, converting it into a benign, water-soluble amino alcohol that can be safely washed away during aqueous workup.

Workflow Step1 Step 1: Storage & Retrieval -20°C, Argon atmosphere - Warm to RT in desiccator Step2 Step 2: Quality Control - 1H-NMR / GC-MS - Verify absence of hydrolysis Step1->Step2 Step3 Step 3: Reaction Setup - Schlenk line techniques - Anhydrous solvents (THF/DCM) Step2->Step3 Step4 Step 4: Quenching & Disposal - Quench unreacted electrophiles - Segregate halogenated waste Step3->Step4

Fig 2: Self-validating workflow for the handling and reaction of reactive chloroalkenes.

References

  • CeCl3/NaClO: A Safe and Efficient Reagent for the Allylic Chlorination of Terminal Olefins.ResearchGate.
  • A decade review of triphosgene and its applications in organic reactions.National Institutes of Health (NIH).
  • Bioaccumulation and Biotransformation of Chlorinated Paraffins.National Institutes of Health (NIH).
  • Appendix B Toxicity Summaries - Orica.Orica.

Sources

Exploratory

solubility of (5Z)-13-chloro-5-tridecene in organic solvents

An In-depth Technical Guide to the Solubility of (5Z)-13-chloro-5-tridecene in Organic Solvents Authored by: A Senior Application Scientist Foreword: Charting the Physicochemical Landscape of Novel Long-Chain Chloroalken...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Solubility of (5Z)-13-chloro-5-tridecene in Organic Solvents

Authored by: A Senior Application Scientist

Foreword: Charting the Physicochemical Landscape of Novel Long-Chain Chloroalkenes

In the realm of drug development and materials science, the characterization of novel chemical entities is paramount. The solubility of a compound is a critical physicochemical parameter that governs its behavior in various media, influencing everything from reaction kinetics and formulation to bioavailability and environmental fate. This guide provides a comprehensive framework for understanding and determining the solubility of (5Z)-13-chloro-5-tridecene, a long-chain chloroalkene, in a range of organic solvents. As a molecule with a significant non-polar aliphatic backbone and a terminal chloro-group, its solubility profile is expected to be nuanced. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical underpinnings and practical, field-proven methodologies for a thorough solubility assessment.

Molecular Profile and Predicted Solubility of (5Z)-13-chloro-5-tridecene

(5Z)-13-chloro-5-tridecene is an organic molecule with the chemical formula C13H25Cl and a molecular weight of 216.79 g/mol .[1] Its structure consists of a thirteen-carbon chain with a cis-configured double bond at the 5-position and a chlorine atom at the 13-position. The long aliphatic chain renders the molecule predominantly non-polar, while the terminal chlorine atom introduces a degree of polarity.

Based on the "like dissolves like" principle, it is anticipated that (5Z)-13-chloro-5-tridecene will exhibit higher solubility in non-polar and weakly polar organic solvents.[2] The large hydrocarbon portion of the molecule will favor interactions with solvents that have similar non-polar characteristics, such as alkanes and aromatic hydrocarbons. Conversely, its solubility is expected to be limited in highly polar solvents.

Factors Influencing Solubility

The dissolution of a solute in a solvent is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. For (5Z)-13-chloro-5-tridecene, the key interactions at play are:

  • Van der Waals Forces: These are the predominant forces for the long hydrocarbon chain and will be the primary driver for solubility in non-polar solvents.

  • Dipole-Dipole Interactions: The carbon-chlorine bond introduces a dipole moment, allowing for interactions with polar solvent molecules.

The overall solubility will be a trade-off between the energy required to overcome the solute's lattice energy and the solvent's self-association, and the energy gained from the formation of solute-solvent interactions.

A Strategic Approach to Solvent Selection

A systematic selection of organic solvents spanning a range of polarities is crucial for a comprehensive solubility profile. The following table outlines a recommended panel of solvents, categorized by their polarity.

Solvent Category Solvent Polarity Index Rationale for Inclusion
Non-Polar n-Hexane0.1Representative of aliphatic hydrocarbons.
Toluene2.4Representative of aromatic hydrocarbons.
Weakly Polar Diethyl Ether2.8A common aprotic solvent with low polarity.
Dichloromethane3.1A chlorinated solvent, potentially enhancing solubility due to the presence of chlorine in the solute.
Tetrahydrofuran (THF)4.0A cyclic ether with moderate polarity.
Polar Aprotic Acetone5.1A common polar aprotic solvent.
Acetonitrile5.8A polar aprotic solvent with a strong dipole moment.
Polar Protic Ethanol4.3A common polar protic solvent capable of hydrogen bonding.
Methanol5.1A highly polar protic solvent.

This selection allows for a systematic evaluation of how solvent polarity and functional group type influence the solubility of (5Z)-13-chloro-5-tridecene.

Experimental Workflow for Solubility Determination

The following workflow provides a robust and reproducible method for determining the solubility of (5Z)-13-chloro-5-tridecene. This protocol is designed to be self-validating by incorporating equilibrium confirmation and multiple measurements.

G cluster_prep Preparation cluster_exp Experimentation cluster_analysis Analysis cluster_results Results prep_compound Synthesize and Purify (5Z)-13-chloro-5-tridecene add_excess Add Excess Solute to a Known Volume of Solvent prep_compound->add_excess prep_solvents Prepare Solvent Panel (Varying Polarities) prep_solvents->add_excess equilibrate Equilibrate at Constant Temperature (e.g., 25°C) with Agitation add_excess->equilibrate check_equilibrium Periodically Sample and Analyze Until Concentration Plateaus equilibrate->check_equilibrium separate Separate Saturated Solution from Undissolved Solute (Centrifugation/Filtration) check_equilibrium->separate Equilibrium Reached quantify Quantify Solute Concentration (e.g., GC-MS, HPLC) separate->quantify calculate Calculate Solubility (e.g., mg/mL, mol/L) quantify->calculate tabulate Tabulate and Analyze Data calculate->tabulate

Figure 1: A comprehensive workflow for the experimental determination of solubility.

Detailed Experimental Protocol

This protocol details the steps for determining the solubility of (5Z)-13-chloro-5-tridecene using a shake-flask method, a widely accepted technique for solubility measurement.

Materials:

  • (5Z)-13-chloro-5-tridecene (purity >98%)

  • Selected organic solvents (analytical grade or higher)

  • Volumetric flasks and pipettes

  • Scintillation vials or other suitable sealed containers

  • Orbital shaker or magnetic stirrer

  • Constant temperature bath or incubator

  • Centrifuge

  • Syringes and syringe filters (0.22 µm, solvent-compatible)

  • Analytical balance

  • Gas chromatograph with mass spectrometer (GC-MS) or High-Performance Liquid Chromatograph (HPLC) with a suitable detector

Procedure:

  • Preparation of Saturated Solutions:

    • Add an excess amount of (5Z)-13-chloro-5-tridecene to a known volume (e.g., 5 mL) of each selected solvent in a sealed vial. The excess solid should be clearly visible.

    • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C ± 0.5 °C).

    • Agitate the samples for a predetermined time (e.g., 24 hours) to ensure equilibrium is reached. A preliminary kinetic study can determine the optimal equilibration time.

  • Equilibrium Confirmation:

    • After the initial equilibration period, allow the vials to stand undisturbed at the constant temperature for at least 2 hours to allow undissolved solid to settle.

    • Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a 0.22 µm syringe filter into a clean vial.

    • Analyze the concentration of the solute in the filtrate.

    • Continue agitation for another period (e.g., 4-6 hours), and repeat the sampling and analysis process. Equilibrium is confirmed when two consecutive measurements show no significant change in concentration (e.g., <5% difference).

  • Sample Analysis and Quantification:

    • Prepare a series of calibration standards of (5Z)-13-chloro-5-tridecene in each solvent.

    • Analyze the filtered saturated solutions and calibration standards using a validated analytical method (e.g., GC-MS or HPLC).

    • Construct a calibration curve by plotting the analytical response versus the concentration of the standards.

    • Determine the concentration of (5Z)-13-chloro-5-tridecene in the saturated solutions from the calibration curve.

  • Data Reporting:

    • Express the solubility in appropriate units, such as mg/mL or mol/L.

    • Report the temperature at which the solubility was determined.

    • Perform each measurement in triplicate to ensure reproducibility and report the mean and standard deviation.

Predictive Models for Solubility Estimation

In the absence of experimental data, computational models can provide valuable estimates of solubility. These models are particularly useful in the early stages of research and for prioritizing experimental work.

Quantitative Structure-Property Relationship (QSPR) Models

QSPR models use molecular descriptors to correlate the chemical structure with its physicochemical properties, including solubility.[3] These models are trained on large datasets of compounds with known solubilities. For halogenated hydrocarbons, descriptors such as molecular volume, surface area, and connectivity indices have been shown to be important for predicting aqueous solubility.[3][4] While less common for organic solvents, similar principles apply.

Conductor-like Screening Model for Real Solvents (COSMO-RS)

COSMO-RS is a powerful method for predicting the thermodynamic properties of fluids and solutions. It is based on quantum chemical calculations and statistical thermodynamics. COSMO-RS can predict the solubility of a compound in a wide range of solvents with good accuracy and has been successfully applied to halogenated hydrocarbons.[5]

G cluster_input Input cluster_models Predictive Models cluster_output Output mol_structure Molecular Structure of (5Z)-13-chloro-5-tridecene qspr QSPR Models mol_structure->qspr cosmo_rs COSMO-RS mol_structure->cosmo_rs sol_estimate Estimated Solubility in Various Solvents qspr->sol_estimate cosmo_rs->sol_estimate

Sources

Foundational

The Discovery, Biosynthesis, and Synthetic Utility of Long-Chain Haloalkenes: A Technical Whitepaper

Prepared by: Senior Application Scientist Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Executive Summary Long-chain haloalkenes represent a highly specialized class of aliphatic mo...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary

Long-chain haloalkenes represent a highly specialized class of aliphatic molecules characterized by carbon chains typically exceeding 10 to 15 atoms, functionalized with one or more halogen atoms (Cl, Br, F, I) and at least one carbon-carbon double bond. Originally isolated from marine invertebrates and microorganisms, these compounds have transitioned from obscure natural products to highly sought-after bifunctional building blocks in modern synthetic chemistry. This whitepaper elucidates the historical discovery of these molecules, dissects their intricate biosynthetic logic, and provides a self-validating, field-proven chemoenzymatic protocol for their synthesis.

Historical Discovery and Marine Origins

The exploration of halogenated natural products has expanded exponentially over the last half-century. In 1968, fewer than 50 halogenated natural products were known to science; today, that number exceeds 5,000, driven largely by the chemical profiling of marine organisms[1].

A landmark discovery in the realm of long-chain haloalkenes was the isolation of Mollenyne A from the Bahamian marine sponge Spirastrella mollis[2]. Mollenyne A is a chiral, tri-halogenated C20 carboxamide featuring a highly unusual triyne-ene terminus and a chlorodibromohydrin moiety[2]. From a chemotaxonomic perspective, this discovery was groundbreaking. While red algae (Rhodophyta) are known to produce metabolites with myriad combinations of bromine and chlorine, marine sponges (Porifera) rarely yield compounds containing both halogens simultaneously[2].

The aliphatic precursors to these halogenated lipids—long-chain alkenes—have also been traced to marine microalgae such as Chlamydomonas reinhardtii (which synthesizes 7-heptadecene)[3] and bacteria like Micrococcus luteus[4]. These organisms provide the foundational hydrocarbon scaffolds that specialized enzymes subsequently functionalize.

Biosynthetic Logic: How Nature Assembles Haloalkenes

Understanding the natural assembly of long-chain haloalkenes is critical for engineering biomimetic synthetic pathways. The biosynthesis operates in two distinct, sequential phases:

  • Hydrocarbon Scaffold Generation: In bacteria such as M. luteus, the OleA/B/C/D gene cluster is responsible for alkene biosynthesis[4]. The critical first step is catalyzed by OleA, which performs a decarboxylative Claisen condensation on acyl-CoA thioesters to form aliphatic monoketones[4]. Subsequent reduction and dehydration by OleB, OleC, and OleD yield the terminal or internal long-chain alkenes[4].

  • Enzymatic Halofunctionalization: The halogenation of these unactivated alkenes is achieved by Vanadium-dependent haloperoxidases (VHPOs) [5]. Unlike heme-dependent peroxidases that suffer from oxidative bleaching, VHPOs utilize a robust histidine-coordinated vanadate cofactor[5]. The enzyme utilizes hydrogen peroxide ( H2​O2​ ) to oxidize aqueous halides ( X− ) into a highly reactive, electrophilic halonium species, which then intercepts the electron-rich alkene to form a halohydrin or haloalkene[5].

Biosynthesis AcylCoA Acyl-CoA Precursors (Fatty Acid Pool) OleA OleA (Decarboxylative Claisen Condensation) AcylCoA->OleA Condensation Ketone Aliphatic Monoketones (Intermediates) OleA->Ketone CO2 Release Alkene Long-Chain Alkenes (e.g., Heptadecene) Ketone->Alkene OleB/C/D Reduction VHPO Vanadium-Dependent Haloperoxidase (VHPO) + H2O2 + X- Alkene->VHPO Halogenation Haloalkene Long-Chain Haloalkenes (e.g., Mollenyne A) VHPO->Haloalkene Electrophilic Addition

Biosynthetic pathway of long-chain haloalkenes via OleA and VHPO.

Synthetic Methodologies & Chemoenzymatic Engineering

In the laboratory, the chemical synthesis of long-chain haloalkenes (e.g., 18-bromo-1-octadecene) is notoriously difficult due to competing SN​2 substitution and E2 elimination reactions[6]. While transition metal catalysis—such as silver-assisted regio- and stereoselective bromofluorination of terminal alkynes—has made strides[7], chemoenzymatic catalysis offers superior regiocontrol under mild conditions.

The vanadium chloroperoxidase from the fungus Curvularia inaequalis (CiVCPO) has emerged as a premier biocatalyst for this purpose. CiVCPO is highly stable and can perform the hydroxyhalogenation of a broad spectrum of alkenes, achieving up to 1,200,000 turnover numbers (TON) and a turnover frequency (TOF) of 69 s−1 [8].

Table 1: Comparison of Halofunctionalization Strategies
MethodologyPrimary CatalystSelectivity ProfileReaction ConditionsEfficiency / TON
Transition Metal Catalysis Ag/Pd complexes[7]High stereoselectivityOrganic solvents, elevated tempModerate to High
Chemoenzymatic Synthesis CiVCPO (Vanadium)[8]High regioselectivityAqueous buffer (pH 5), 25°CUp to 1,200,000 TON[8]
Traditional Halogenation Br2​ / Radical Initiators[6]Poor (competing E2/S_N2)Harsh, stoichiometricLow (High byproduct yield)

Experimental Protocol: Chemoenzymatic Halofunctionalization

As an application scientist, I prioritize protocols that are self-validating. The following methodology for the halofunctionalization of long-chain alkenes using CiVCPO is designed with built-in causality to ensure reproducibility and prevent enzyme degradation.

Step 1: Substrate Solubilization

  • Action: Dissolve the long-chain alkene precursor (40 mM) in a biocompatible cosolvent (e.g., ethanol, max 10% v/v).

  • Causality: Long-chain aliphatic hydrocarbons (> C15​ ) are highly hydrophobic. The cosolvent ensures substrate bioavailability without denaturing the biocatalyst[8].

Step 2: Buffer Equilibration

  • Action: Prepare the reaction vessel with 0.1 M Citrate buffer, strictly adjusted to pH 5.0.

  • Causality: The vanadate cofactor of CiVCPO requires a specific protonation state to effectively bind and activate H2​O2​ . Deviations above pH 6 lead to a dramatic decrease in catalytic activity[8].

Step 3: Biocatalyst and Halide Introduction

  • Action: Add 160 mM of the desired halide salt (e.g., KBr or KCl) followed by 100 nM of purified CiVCPO[8].

Step 4: Controlled Oxidant Feeding (Critical Step)

  • Action: Introduce 170 mM H2​O2​ continuously via a syringe pump over 2 hours at 25°C[8].

  • Causality: While VHPOs are vastly more robust than heme-dependent haloperoxidases[8], bulk addition of H2​O2​ can cause localized oxidative bursts, leading to active-site bleaching. Continuous feeding maintains steady-state halonium generation.

Step 5: Quenching and Extraction

  • Action: Quench the reaction with sodium thiosulfate and extract the organic phase with ethyl acetate.

  • Causality: Thiosulfate reduces any unreacted hypohalous acid, preventing off-target, non-enzymatic background halogenation during the workup phase.

Protocol Prep 1. Substrate Prep Long-chain alkene in cosolvent Buffer 2. Buffer Equilibration 0.1 M Citrate Buffer (pH 5.0) Prep->Buffer Enzyme 3. Enzyme Addition CiVCPO (100 nM) + Halide Salt Buffer->Enzyme Oxidant 4. Controlled Oxidation Slow addition of H2O2 (170 mM) Enzyme->Oxidant Quench 5. Quench & Extract Sodium thiosulfate + EtOAc Oxidant->Quench Validate 6. Validation GC-MS & 1H-NMR Analysis Quench->Validate

Chemoenzymatic halofunctionalization workflow using CiVCPO.

Pharmacological and Industrial Applications

The structural unique nature of long-chain haloalkenes translates directly into potent biological activities and versatile industrial applications. The orthogonal reactivity between a terminal alkene and an alkyl halide allows chemists to perform highly selective, stepwise modifications.

Table 2: Bioactivity and Applications of Key Long-Chain Haloalkenes
CompoundOrigin / SourcePrimary Bioactivity / ApplicationReference
Mollenyne A Marine Sponge (Spirastrella mollis)Cytotoxic against HCT-116 human colon tumor cells ( IC50​ = 1.3 μg/mL).[2]
18-Bromo-1-octadecene Synthetic / ChemoenzymaticBifunctional building block for Williamson ether synthesis and cross-metathesis.[6]
Halogenated Briaranes Gorgonian Coral (Dichotella gemmacea)Antibacterial activity and potent biofilm inhibition.[1]

Synthetic derivatives like 18-bromo-1-octadecene are particularly valuable in materials science. The terminal alkene can undergo cross-metathesis using Grubbs catalysts to form functionalized polymers, while the alkyl bromide terminus can be subjected to nucleophilic substitution (e.g., azidation) to facilitate click-chemistry applications in drug delivery systems[6].

Conclusion

The trajectory of long-chain haloalkenes—from rare, chemically complex marine sponge metabolites to synthetically tractable building blocks—highlights the synergy between natural product discovery and applied biocatalysis. By leveraging the evolutionary perfection of enzymes like OleA and CiVCPO, researchers can now access these complex aliphatic scaffolds with unprecedented regiocontrol, opening new avenues in oncology, antimicrobial development, and advanced materials science.

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Protocols & Analytical Methods

Method

1H and 13C NMR characterization of (5Z)-alkenes

Advanced Application Note: 1 H and 13 C NMR Characterization of (5Z)-Alkenes Target Audience: Analytical Chemists, Natural Product Researchers, and Drug Development Scientists Executive Summary (5Z)-alkenes are critical...

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Author: BenchChem Technical Support Team. Date: April 2026

Advanced Application Note: 1 H and 13 C NMR Characterization of (5Z)-Alkenes

Target Audience: Analytical Chemists, Natural Product Researchers, and Drug Development Scientists

Executive Summary

(5Z)-alkenes are critical structural motifs found in numerous bioactive natural products, marine lipids (such as sulfated alkenes isolated from Apostichopus japonicus[1]), and pharmaceutical intermediates[2]. The precise stereochemical assignment of the C5=C6 double bond is paramount, as the Z (cis) and E (trans) isomers often exhibit vastly different pharmacological profiles and thermodynamic stabilities[2]. This application note provides a comprehensive, self-validating protocol for the unambiguous characterization of (5Z)-alkenes using 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy.

Mechanistic Foundations of Stereochemical Assignment (E-E-A-T)

Do not rely on a single spectral feature for stereochemical assignment. A robust analytical framework requires understanding the physical causality behind the observed NMR phenomena to build a self-validating data loop.

1 H NMR: Orbital Overlap and the 3JHH​ Coupling Constant

The vicinal coupling constant ( 3JHH​ ) between the vinylic protons (H-5 and H-6) is the primary diagnostic tool[3]. The Karplus equation dictates that the magnitude of 3JHH​ depends on the dihedral angle between the coupled protons.

  • Causality: In a (5Z)-alkene, the dihedral angle is approximately 0° (synperiplanar). While orbital overlap exists, it is less optimal than the 180° (antiperiplanar) arrangement found in the (5E)-isomer. The superior hyperconjugative orbital overlap in the E-configuration results in a larger scalar coupling constant (14–18 Hz) compared to the Z-configuration (10–12 Hz)[3].

13 C NMR: Steric Compression and the γ -Gauche Effect

When vinylic proton signals overlap in complex molecules, 1 H NMR alone is insufficient. 13 C NMR serves as a robust orthogonal validation through the γ -gauche effect[4][5].

  • Causality: In the (5Z)-configuration, the alkyl chains attached to the alkene are forced into spatial proximity. This steric compression causes a deformation of the electron clouds around the allylic carbons (C-4 and C-7), increasing local electron density. This shielding effect causes the 13 C resonances for C-4 and C-7 in (5Z)-alkenes to shift upfield by ~5 ppm (typically appearing at δ 27 ppm) compared to their (5E) counterparts ( δ 32 ppm)[3][6].

Self-Validating Experimental Protocol

This step-by-step methodology ensures absolute confidence in the structural assignment by employing a self-validating loop: 1D 1 H NMR (Primary) 1D 13 C NMR (Orthogonal) 2D NOESY (Spatial Confirmation) .

Step 1: Sample Preparation
  • Solvent Selection: Dissolve 5–10 mg of the purified (5Z)-alkene in 0.6 mL of high-purity deuterated chloroform (CDCl 3​ , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard[3].

  • Rationale: CDCl 3​ is non-polar and minimizes solvent-induced conformational changes, preserving the native steric interactions required for accurate γ -gauche measurements.

  • Filtration: Filter the solution through a plug of glass wool into a 5 mm NMR tube to remove particulates that could degrade magnetic field homogeneity.

Step 2: 1D 1 H NMR Acquisition
  • Acquire the spectrum at 298 K on a spectrometer operating at 400 MHz[3].

  • Set the spectral width to 12 ppm, relaxation delay (D1) to 2.0 s, and acquire 16 transients.

  • Data Extraction: Isolate the vinylic region ( δ 5.3–5.5 ppm). Measure the peak-to-peak distance of the multiplet to extract the 3JHH​ value. A value of 10.5 ± 1.5 Hz tentatively confirms the Z-configuration.

Step 3: 1D 13 C NMR Acquisition
  • Acquire the proton-decoupled 13 C spectrum ( 13 C{ 1 H}) using a relaxation delay (D1) of 2.0 s and 512 transients to ensure an adequate signal-to-noise ratio for allylic carbons.

  • Data Extraction: Locate the allylic carbons (C-4 and C-7). If the chemical shift is 28 ppm, the γ -gauche effect is actively shielding the nuclei, validating the Z-geometry[6][7].

Step 4: 2D NOESY Validation
  • Acquire a 2D NOESY spectrum with a mixing time of 300–500 ms.

  • Data Extraction: Analyze the cross-peaks. A strong NOE correlation between the two vinylic protons (H-5 H-6) is the definitive hallmark of the Z-isomer, as their internuclear distance is < 3.0 Å[6].

Quantitative Data Summary

The following table summarizes the diagnostic NMR parameters used to differentiate (5Z) and (5E) stereoisomers.

NMR ParameterTarget Nuclei(5Z)-Alkene (Expected)(5E)-Alkene (Expected)Diagnostic Phenomenon
1 H Chemical Shift Vinylic (H-5, H-6) δ 5.30 – 5.45 ppm δ 5.35 – 5.50 ppmMinor upfield shift in Z
3JHH​ Coupling Vinylic (H-5 H-6)10 – 12 Hz 14 – 18 Hz Orbital overlap (Karplus)
13 C Chemical Shift Allylic (C-4, C-7) δ 26.0 – 28.0 ppm δ 31.0 – 33.0 ppm γ -Gauche shielding
13 C Chemical Shift Vinylic (C-5, C-6) δ 128.0 – 132.0 ppm δ 129.0 – 133.0 ppmMinimal differentiation
2D NOESY H-5 H-6Strong Cross-PeakWeak / No Cross-PeakSpatial proximity (< 3 Å)

Visualizations

Workflow A Sample Prep (CDCl3, 298 K) B 1D 1H NMR (Extract 3J_HH) A->B C 1D 13C NMR (γ-Gauche Effect) B->C D 2D NOESY (Spatial Validation) C->D E Assignment (5Z)-Alkene D->E

Self-validating NMR workflow for the stereochemical assignment of (5Z)-alkenes.

LogicTree Start Analyze Vinylic Protons (δ 5.3 - 5.5 ppm) J_Z 3J_HH ≈ 10-12 Hz Start->J_Z Cis Geometry J_E 3J_HH ≈ 14-18 Hz Start->J_E Trans Geometry C_Z Allylic 13C ≈ 27 ppm (Shielded) J_Z->C_Z γ-Gauche Effect C_E Allylic 13C ≈ 32 ppm (Deshielded) J_E->C_E No Steric Compression Result_Z (5Z)-Alkene Confirmed C_Z->Result_Z Result_E (5E)-Alkene Confirmed C_E->Result_E

Logical decision tree for differentiating (5Z) and (5E) stereoisomers using NMR data.

References

  • Williams, R. V., et al. "Computed 13C NMR Chemical Shifts via Empirically Scaled GIAO Shieldings and Molecular Mechanics Geometries. Conformation and Configuration from 13C Shifts." The Journal of Physical Chemistry A, 2006. [4]

  • "New bioactive sulfated alkenes from the sea cucumber Apostichopus japonicus." PubMed, 2012. [1]

  • Becica, J., et al. "Highly Z-Selective Double Bond Transposition in Simple Alkenes and Allylarenes through a Spin-Accelerated Allyl Mechanism." Journal of the American Chemical Society, 2021. [2]

  • "Synergistic Combination of NAPROC-13 and NMR 13C DFT Calculations: A Powerful Approach for Revising the Structure of Natural Products." PMC, 2016. [7]

  • "Solid-state 13 C NMR Study on Order → Disorder Phase Transition in Oleic Acid." ResearchGate. [5]

  • "A Comparative Guide to the Purity of Synthesized cis-2-Methyl-3-hexene." Benchchem. [3]

  • "Stereochemistry of (E/Z)-4-Ethyl-3-heptene: An In-depth Technical Guide." Benchchem. [6]

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Application

application of (5Z)-13-chloro-5-tridecene in insect pheromone synthesis

An Application Guide for the Synthesis of Lepidopteran Pheromones Utilizing (5Z)-13-chloro-5-tridecene as a Key Intermediate Introduction: Strategic Synthesis of (Z)-Alkenyl Pheromones Lepidopteran sex pheromones are pre...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide for the Synthesis of Lepidopteran Pheromones Utilizing (5Z)-13-chloro-5-tridecene as a Key Intermediate

Introduction: Strategic Synthesis of (Z)-Alkenyl Pheromones

Lepidopteran sex pheromones are predominantly long-chain, unsaturated hydrocarbons, typically featuring alcohol, acetate, or aldehyde functional groups.[1] The precise geometry of the carbon-carbon double bonds is critical for their biological activity, making stereoselective synthesis a cornerstone of chemical ecology and the development of sustainable pest management strategies.[2] This guide details a strategic synthetic approach for a representative lepidopteran pheromone, (Z)-5-tetradecenyl acetate, utilizing the C13 synthon, (5Z)-13-chloro-5-tridecene. While not a common starting material itself, its synthesis and subsequent elaboration via organometallic coupling reactions exemplify a powerful and flexible methodology for constructing complex pheromone structures from smaller, well-defined fragments.

This document provides a comprehensive, multi-step protocol designed for researchers and organic synthesis professionals. We will first detail the stereoselective synthesis of the key chloroalkene intermediate via a Z-selective Wittig reaction. Subsequently, we will demonstrate its application in a Grignard-based chain-extension reaction to form the C14 carbon skeleton. Finally, we will cover the functional group transformation to the final acetate product, followed by purification and analytical validation. Each protocol is presented with an emphasis on the underlying chemical principles and experimental rationale to ensure robust and reproducible outcomes.

Part 1: Stereoselective Synthesis of the Key Intermediate, (5Z)-13-chloro-5-tridecene

The initial step is the construction of the C13 chloroalkene with the required (Z)-geometry at the C5 position. The Wittig reaction, utilizing a non-stabilized phosphorus ylide, is the method of choice for reliably forming (Z)-alkenes.[3] The reaction proceeds via a kinetically controlled pathway involving an oxaphosphetane intermediate, which preferentially eliminates to form the cis-alkene.[4]

Reaction Scheme: Wittig Olefination

cluster_0 Ylide Formation cluster_1 Wittig Reaction PBr PPh3(C8H16Cl)Br (8-chlorooctyl)triphenylphosphonium bromide Base NaHMDS (Sodium Hexamethyldisilazide) PBr->Base + Ylide PPh3=CH(CH2)7Cl Phosphorus Ylide Base->Ylide THF, 0°C Ylide_ref Aldehyde CH3(CH2)3CHO Pentanal Product (5Z)-13-chloro-5-tridecene Aldehyde->Product -78°C to RT Byproduct Ph3P=O (Triphenylphosphine oxide) Product->Byproduct + Ylide_ref->Aldehyde +

Caption: Synthesis of the chloroalkene intermediate via Wittig reaction.

Protocol 1: Synthesis of (5Z)-13-chloro-5-tridecene

Materials

Reagent/Material M.W. Amount (mmol) Mass/Volume Notes
(8-chlorooctyl)triphenylphosphonium bromide 504.83 11.0 5.55 g Must be thoroughly dried before use.
Sodium Hexamethyldisilazide (NaHMDS) 183.37 10.5 5.25 mL (2.0 M in THF) Strong base; handle under inert gas.
Pentanal 86.13 10.0 0.86 g (1.05 mL) Freshly distilled.
Anhydrous Tetrahydrofuran (THF) - - ~100 mL From a solvent purification system.

| Standard Schlenk line glassware | - | - | - | Flame-dried before use. |

Step-by-Step Procedure:

  • Ylide Generation:

    • To a flame-dried 250 mL two-neck round-bottom flask under an argon atmosphere, add (8-chlorooctyl)triphenylphosphonium bromide (5.55 g, 11.0 mmol).

    • Add 80 mL of anhydrous THF via syringe and stir to form a suspension.

    • Cool the suspension to 0 °C in an ice-water bath.

    • Slowly add the NaHMDS solution (5.25 mL, 10.5 mmol) dropwise via syringe over 15 minutes. A deep orange or red color will develop, indicating the formation of the phosphorus ylide.[4]

    • Allow the mixture to stir at 0 °C for an additional hour.

  • Wittig Reaction:

    • Cool the ylide solution to -78 °C using a dry ice/acetone bath.

    • In a separate flame-dried flask, prepare a solution of freshly distilled pentanal (0.86 g, 10.0 mmol) in 20 mL of anhydrous THF.

    • Add the pentanal solution dropwise to the cold ylide solution over 30 minutes.

    • After the addition is complete, allow the reaction to stir at -78 °C for 4 hours, then let it slowly warm to room temperature overnight.

  • Work-up and Purification:

    • Quench the reaction by slowly adding 50 mL of saturated aqueous ammonium chloride solution.

    • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

    • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

    • Filter the solution and concentrate the solvent under reduced pressure using a rotary evaporator.

    • The crude product will be a mixture of the desired (5Z)-13-chloro-5-tridecene and triphenylphosphine oxide. Purify by flash column chromatography on silica gel using hexane as the eluent.[5] The alkene product is non-polar and will elute before the more polar triphenylphosphine oxide.

    • Combine the product-containing fractions and remove the solvent in vacuo to yield the pure chloroalkene as a colorless oil.

Part 2: Application in Pheromone Synthesis via Grignard Coupling

This section details the core application: using the chloroalkene as a building block. The terminal chlorine is converted into a Grignard reagent, a potent organometallic nucleophile, which is then used to form a new carbon-carbon bond. This coupling reaction is a fundamental strategy in pheromone synthesis for assembling the final carbon skeleton.[6][7]

Reaction Scheme: Grignard Formation and C-C Coupling

cluster_0 Grignard Reagent Formation cluster_1 Coupling and Work-up Chloroalkene (5Z)-13-chloro-5-tridecene Mg Mg turnings Chloroalkene->Mg + Grignard (5Z)-tridec-5-en-13-ylmagnesium chloride Mg->Grignard THF, reflux Grignard_ref Formaldehyde Paraformaldehyde (HCHO)n Workup H3O+ work-up Formaldehyde->Workup 1) THF, 0°C to RT 2) Sat. NH4Cl Alcohol (Z)-tetradec-6-en-1-ol Workup->Alcohol Grignard_ref->Formaldehyde +

Caption: Formation of the C14 alcohol via a Grignard reaction.

Protocol 2: Synthesis of (Z)-tetradec-6-en-1-ol

Materials

Reagent/Material M.W. Amount (mmol) Mass/Volume Notes
(5Z)-13-chloro-5-tridecene 216.79 8.0 1.73 g From Protocol 1.
Magnesium (Mg) turnings 24.31 9.6 0.23 g Activated (e.g., with iodine).
Paraformaldehyde (30.03)n 12.0 0.36 g Dried in a vacuum desiccator.
Anhydrous Tetrahydrofuran (THF) - - ~80 mL From a solvent purification system.

| Iodine (I₂) | - | - | 1 crystal | For Grignard initiation. |

Step-by-Step Procedure:

  • Grignard Reagent Formation:

    • To a flame-dried 100 mL three-neck flask equipped with a condenser, dropping funnel, and magnetic stir bar under argon, add the magnesium turnings (0.23 g, 9.6 mmol).

    • Add a single crystal of iodine and gently warm the flask with a heat gun until violet vapors are observed. This helps activate the magnesium surface.

    • Allow the flask to cool, then add 10 mL of anhydrous THF.

    • Dissolve the (5Z)-13-chloro-5-tridecene (1.73 g, 8.0 mmol) in 30 mL of anhydrous THF and add it to the dropping funnel.

    • Add a small portion (~2-3 mL) of the chloroalkene solution to the magnesium suspension. The reaction is initiated when the color of the iodine fades and gentle bubbling is observed. If the reaction does not start, gentle warming may be required.

    • Once initiated, add the remaining chloroalkene solution dropwise at a rate that maintains a gentle reflux.

    • After the addition is complete, reflux the mixture for an additional 2 hours to ensure complete formation of the Grignard reagent. Cool to room temperature.

  • Reaction with Formaldehyde:

    • In a separate 250 mL flask under argon, add paraformaldehyde (0.36 g, 12.0 mmol of HCHO units) and 40 mL of anhydrous THF.

    • Cool this suspension to 0 °C in an ice bath.

    • Slowly add the freshly prepared Grignard reagent solution to the paraformaldehyde suspension via cannula or dropping funnel over 30 minutes.

    • After the addition, remove the ice bath and allow the mixture to stir at room temperature for 4 hours.

  • Work-up and Purification:

    • Cool the reaction mixture back to 0 °C and quench by the slow, dropwise addition of 30 mL of saturated aqueous ammonium chloride solution.

    • Extract the aqueous layer with diethyl ether (3 x 40 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

    • Purify the crude alcohol by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient (e.g., 95:5 to 90:10) to afford pure (Z)-tetradec-6-en-1-ol.

Part 3: Final Transformation to (Z)-5-Tetradecenyl Acetate

The final step in the synthesis of the target pheromone is the conversion of the primary alcohol into its corresponding acetate ester. This is a common final step in the synthesis of many lepidopteran pheromones. Acetylation can be achieved under mild conditions using acetic anhydride with a catalyst or a base like pyridine.

Protocol 3: Acetylation of (Z)-tetradec-6-en-1-ol

Materials

Reagent/Material M.W. Amount (mmol) Mass/Volume Notes
(Z)-tetradec-6-en-1-ol 212.38 5.0 1.06 g From Protocol 2.
Acetic Anhydride 102.09 7.5 0.77 g (0.71 mL) -
Pyridine 79.10 10.0 0.79 g (0.81 mL) Anhydrous.

| Dichloromethane (DCM) | - | - | 20 mL | Anhydrous. |

Step-by-Step Procedure:

  • Reaction Setup:

    • Dissolve the alcohol (1.06 g, 5.0 mmol) in anhydrous DCM (20 mL) in a 50 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

    • Cool the solution to 0 °C in an ice bath.

    • Add pyridine (0.81 mL, 10.0 mmol) followed by the dropwise addition of acetic anhydride (0.71 mL, 7.5 mmol).

  • Reaction Execution:

    • Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 4 hours.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol is consumed.

  • Work-up and Purification:

    • Quench the reaction by slowly adding 20 mL of water.

    • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (2 x 20 mL) to remove pyridine, saturated aqueous sodium bicarbonate (20 mL), and finally brine (20 mL).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • The crude acetate can be further purified by passing it through a short plug of silica gel with hexane/ethyl acetate (98:2) to yield the final product, (Z)-5-tetradecenyl acetate, as a clear, colorless oil.

Part 4: Analytical Characterization

The identity, purity, and isomeric ratio of the synthesized pheromone must be rigorously confirmed, as these factors are paramount to its biological activity. Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive analytical technique for this purpose.[2][8]

Protocol 4: GC-MS Analysis

Instrumentation and Conditions

Parameter Setting
Gas Chromatograph
Column DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film)
Carrier Gas Helium, constant flow (e.g., 1.0 mL/min)
Injection Mode Split (e.g., 50:1 ratio)
Injector Temperature 250 °C
Oven Program 60 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 min
Mass Spectrometer
Ionization Mode Electron Impact (EI)
Ionization Energy 70 eV

| Mass Range | m/z 40-400 |

Procedure:

  • Sample Preparation: Prepare a dilute solution of the final product (~100 ppm) in high-purity hexane.

  • Injection: Inject 1 µL of the sample solution into the GC-MS system.

  • Data Analysis:

    • Purity: Determine the chemical purity by integrating the peak area of the product and comparing it to the total area of all peaks in the chromatogram.

    • Identity: Confirm the structure by comparing the obtained mass spectrum with library data or published spectra for (Z)-5-tetradecenyl acetate. Key fragments would include the molecular ion (if visible), [M-60]⁺ (loss of acetic acid), and characteristic hydrocarbon fragmentation.

    • Isomeric Ratio: The (Z) and (E) isomers may separate or co-elute depending on the column and conditions. If separation is achieved, the isomeric purity can be determined by comparing the peak areas. High-resolution capillary columns are often required to separate geometric isomers.

Conclusion

This guide demonstrates a robust and logical synthetic pathway to the lepidopteran pheromone (Z)-5-tetradecenyl acetate, centered on the strategic application of (5Z)-13-chloro-5-tridecene as a key C13 building block. By combining a stereoselective Wittig reaction for its preparation with a classical Grignard coupling for chain extension, this methodology provides a clear illustration of how complex, biologically active molecules can be assembled with high control over their structure and stereochemistry. The detailed protocols for synthesis, purification, and analysis provide a comprehensive framework for researchers in organic synthesis and chemical ecology to produce high-purity pheromones for field trials and fundamental research.

References

  • BenchChem. (2025). Application Note: GC-MS Analysis of Pheromone Gland Extracts.
  • Organic Synthesis. (n.d.). Alcohol to Aldehyde/Ketone using PCC (Pyridinium Chlorochromate). Retrieved from [Link]

  • Baranek, J., et al. (2014). Synthesis of (Z)-5-tetradecenyl acetate.
  • Yew, J. Y., & Go, E. P. (2016). In situ lipid profiling of insect pheromone glands by direct analysis in real time mass spectrometry. PMC.
  • Lifeasible. (n.d.). Insect Pheromone Detection. Retrieved from [Link]

  • BenchChem. (2025). Application Notes and Protocols: (Z)-Hex-4-enal Synthesis via Wittig Reaction.
  • Kalinová, B., et al. (2006). GC × GC/TOF MS technique—A new tool in identification of insect pheromones: Analysis of the persimmon bark borer sex pheromone gland. Scilit.
  • Kollur, P., et al. (2024).
  • Li, J., et al. (2023). Wittig/B─H insertion reaction: A unique access to trisubstituted Z-alkenes. PMC.
  • Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

  • Wang, Z., et al. (2024).
  • Molecules. (n.d.). Synthesis of pheromones I and II. Reaction conditions.
  • Chemistry LibreTexts. (2023, January 22).
  • University of Colorado Boulder, Department of Chemistry. (n.d.). Synthesis of an Alkene via the Wittig Reaction.
  • University of Missouri-St. Louis. (n.d.). The Wittig Reaction: Synthesis of Alkenes.
  • Teal, P. E. A., et al. (2012).
  • Chemistry LibreTexts. (2023, June 5).
  • Master Organic Chemistry. (2011, September 9).
  • Rossi, R., et al. (2000). Synthesis of Lepidoptera pheromones using acetylenes.
  • Khrimian, A., et al. (2002). Syntheses of (Z,E)-5,7-Dodecadienol and (E,Z)-10,12-Hexadecadienol, Lepidoptera Pheromone Components, via Zinc Reduction of Enyne Precursors.
  • Vasilevsky, S. F., & Rubtsova, S. A. (2000). Synthesis of insect pheromones belonging to the group of (Z)-trisubstituted alkenes. Russian Chemical Reviews.
  • Organic Chemistry Portal. (2001).
  • Sandoval-Ramírez, J., et al. (2004). A Fast and Convenient Procedure for the Acetylation of Alcohols.
  • Jin, T.-S., et al. (1999). An efficient and simple procedure for acetylation of alcohols and phenols with acetic anhydride catalysed by expansive graphite. Indian Journal of Chemistry.
  • BenchChem. (2025). Challenges and solutions in the large-scale synthesis of (11z,13e)-hexadecadienal.
  • Lo, V. M., & Shiao, M. J. (1986). A convenient synthesis of (11E, 13E)-11,13-hexadecadienal and (11Z, 13E)-hexadecadienal. Macao Polytechnic University.
  • Chemistry LibreTexts. (2024, April 20). 10.7 Organometallic Coupling Reactions.
  • Lo, V. M., & Shiao, M. J. (n.d.). A convenient synthesis of (11E, 13E)-11,13-hexadecadienal and (11Z, 13E)-hexadecadienal - Fingerprint. Macao Polytechnic University.
  • Sharma, G. V. M., et al. (2008). Esterification of Long-Chain Acids and Alcohols Catalyzed by Ferric Chloride Hexahydrate.
  • Leal, W. S., et al. (2006). Synthetic route for (Z,Z,E)-7,11,13-hexadecatrienal.
  • Zhang, T., et al. (2019). Facile and Efficient Syntheses of (11Z,13Z)-Hexadecadienal and Its Derivatives: Key Sex Pheromone and Attractant Components of Notodontidae. PMC.
  • Chemistry LibreTexts. (2024, March 24). 10.7: Organometallic Coupling Reactions.
  • Chemistry LibreTexts. (2021, December 27). 15.1: Organometallic Coupling Reactions.
  • BenchChem. (2025).
  • Stoltz, B. M., & Virgil, S. C. (2015).
  • Spring, D., et al. (2008). The oxidation of organocuprates—an offbeat strategy for synthesis. David Spring's group.
  • ChemHelp ASAP. (2021, February 10). column chromatography & purification of organic compounds [Video]. YouTube.
  • Chemistry Steps. (2024, December 27).
  • Organic Syntheses. (2025, June 19).
  • Organic Chemistry Portal. (n.d.). Pd-Catalyzed Cross-Coupling Reaction of Alkyl Tosylates and Bromides with Grignard Reagents in the Presence of 1,3-Butadiene.
  • Fürstner, A. (2009). Iron-Catalyzed Cross-Coupling Reactions. Organic Syntheses.
  • Zhang, T.-Z., et al. (2017). Synthesis of the sex pheromones of Spodoptera frugiperda (J. E, Smith). Journal of Pesticide Science.
  • Park, H.-J., et al. (1986). Total Synthesis of (R,Z)-(-)-5-Tetradecen-4-olide, the Pheromone of the Japanese Beetle and Its Biological Activity Test. KoreaScience.
  • Wang, C., et al. (2015). Synthesis of 5‐Azatetracene and Comparison of Its Optical and Electrochemical Properties with Tetracene.
  • Odinokov, V. N., et al. (2024). New 1Z,5Z-Diene Compounds: Stereoselective Synthesis of Tetraenoic Macrodiolides. MDPI.
  • Ramsden, H. E. (1974). US Patent 3,856,867 A.

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Method

Application Notes and Protocols for (5Z)-13-chloro-5-tridecene in Organic Synthesis

Introduction: Unlocking Synthetic Versatility with (5Z)-13-chloro-5-tridecene (5Z)-13-chloro-5-tridecene is a long-chain monochloroalkene that serves as a highly versatile and valuable intermediate in modern organic synt...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unlocking Synthetic Versatility with (5Z)-13-chloro-5-tridecene

(5Z)-13-chloro-5-tridecene is a long-chain monochloroalkene that serves as a highly versatile and valuable intermediate in modern organic synthesis. Its unique trifunctional structure—a terminal chloroalkane, a Z-configured internal alkene, and a long lipophilic carbon backbone—provides a powerful toolkit for the strategic construction of complex molecular architectures. The terminal chlorine atom is a prime handle for nucleophilic substitution or the formation of organometallic reagents, while the cis-alkene is a key structural motif in numerous biologically active natural products, particularly insect pheromones.[1][2]

These application notes provide an in-depth guide for researchers, scientists, and drug development professionals on the practical use of (5Z)-13-chloro-5-tridecene. We will explore its application in the stereoselective synthesis of insect pheromones through the formation and reaction of its corresponding Grignard reagent. The protocols described herein are designed to be self-validating, with detailed explanations for experimental choices to ensure both reproducibility and a deeper understanding of the underlying chemical principles.

Core Applications: A Gateway to Complex Molecules

The strategic placement of the chloro and Z-alkene functionalities makes (5Z)-13-chloro-5-tridecene an ideal precursor for a variety of transformations. The primary application highlighted in this guide is its conversion into a Grignard reagent, a potent carbon-based nucleophile, for the synthesis of insect sex pheromones.[3][4] This approach allows for the precise and stereocontrolled formation of new carbon-carbon bonds, a cornerstone of complex molecule synthesis.[4]

Key Synthetic Pathways:
  • Grignard Reagent Formation: The terminal chloro group readily reacts with magnesium metal in an ethereal solvent to form the corresponding Grignard reagent, (Z)-tridec-8-en-1-ylmagnesium chloride. This transformation converts the electrophilic carbon of the C-Cl bond into a highly nucleophilic carbon.[3]

  • Nucleophilic Addition to Carbonyls: The generated Grignard reagent can then participate in nucleophilic addition reactions with a wide range of electrophiles, most notably aldehydes and ketones, to form secondary and tertiary alcohols, respectively.[5][6]

  • Synthesis of Insect Pheromones: Many insect pheromones are long-chain alcohols or their acetate derivatives.[1][2] By carefully selecting the carbonyl coupling partner, one can construct the carbon skeleton of a target pheromone. Subsequent functional group manipulation, such as acetylation, completes the synthesis.

Below is a visual representation of the general synthetic workflow.

G A (5Z)-13-chloro-5-tridecene B Grignard Reagent Formation (Mg, Dry Ether) A->B Activation C (Z)-tridec-8-en-1-ylmagnesium chloride B->C Forms Reagent D Nucleophilic Addition (e.g., Aldehyde R-CHO) C->D Reacts with Electrophile E Secondary Alcohol D->E Forms C-C Bond F Functional Group Manipulation (e.g., Acetylation) E->F Modification G Target Pheromone (e.g., Acetate Ester) F->G Final Product

Caption: General workflow for pheromone synthesis.

Protocol 1: Synthesis of (Z)-5-Tridecen-1-ol via Grignard Reaction with Formaldehyde

This protocol details the synthesis of (Z)-5-tridecen-1-ol, a known component of the sex pheromone of the peach twig borer (Anarsia lineatella).[2] The synthesis involves the formation of a Grignard reagent from (5Z)-13-chloro-5-tridecene, followed by a reaction with formaldehyde.

Rationale and Scientific Principles:

The Grignard reaction is a powerful tool for C-C bond formation.[4] The success of this reaction hinges on the exclusion of protic sources, such as water or alcohols, which would quench the highly basic Grignard reagent.[3] Therefore, the use of anhydrous solvents (dry ether) and inert atmospheric conditions (nitrogen or argon) is critical. Formaldehyde is chosen as the electrophile to add a single carbon atom and generate a primary alcohol upon workup.[5][6]

Materials and Reagents:
Reagent/MaterialGradeSupplierNotes
(5Z)-13-chloro-5-trideceneSynthesis Grade(Internal)
Magnesium turnings99.8%Major Supplier
IodineACS ReagentMajor SupplierFor activation of Mg
Anhydrous Diethyl Ether (Et₂O)DriSolv® or similarMajor SupplierEssential for Grignard reagent stability
Paraformaldehyde95%Major SupplierSource of formaldehyde gas
Hydrochloric Acid (HCl)3 M AqueousMajor SupplierFor workup and quenching
Saturated Sodium Bicarbonate (NaHCO₃)ACS ReagentMajor SupplierFor neutralization
Anhydrous Magnesium Sulfate (MgSO₄)ACS ReagentMajor SupplierFor drying organic phase
Nitrogen or Argon gasHigh PurityGas SupplierTo maintain an inert atmosphere
Step-by-Step Experimental Protocol:
  • Apparatus Setup and Inerting:

    • Assemble a three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a gas inlet adapter.

    • Flame-dry all glassware under vacuum and allow it to cool to room temperature under a stream of dry nitrogen or argon.

  • Grignard Reagent Formation:

    • To the flask, add magnesium turnings (1.2 eq) and a small crystal of iodine.

    • Gently heat the flask with a heat gun until purple iodine vapors are observed, which indicates the activation of the magnesium surface.

    • Allow the flask to cool, then add anhydrous diethyl ether to cover the magnesium.

    • Dissolve (5Z)-13-chloro-5-tridecene (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.

    • Add a small portion of the chloroalkene solution to the magnesium suspension. The initiation of the reaction is indicated by the disappearance of the iodine color, gentle bubbling, and a slight exotherm.

    • Once the reaction has initiated, add the remaining chloroalkene solution dropwise at a rate that maintains a gentle reflux.

    • After the addition is complete, stir the resulting grey-black solution at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

  • Reaction with Formaldehyde:

    • In a separate flame-dried flask, gently heat paraformaldehyde under a stream of nitrogen to generate dry formaldehyde gas.

    • Pass the formaldehyde gas through a cannula into the solution of the Grignard reagent, which is cooled in an ice bath.

    • Continue the addition of formaldehyde until TLC analysis indicates the consumption of the Grignard reagent.

  • Workup and Purification:

    • Carefully quench the reaction by slowly adding the mixture to a beaker of crushed ice, followed by the dropwise addition of 3 M HCl until the aqueous layer is acidic.

    • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with diethyl ether (2x).

    • Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ and brine.

    • Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.[7]

    • Purify the crude product by flash column chromatography on silica gel to afford pure (Z)-5-tridecen-1-ol.

G cluster_0 Grignard Formation cluster_1 Reaction & Workup A Flame-dry glassware under N2/Ar B Add Mg turnings and I2 crystal A->B C Activate Mg with heat B->C D Add (5Z)-13-chloro-5-tridecene in dry Et2O dropwise C->D E Stir to complete formation D->E G Bubble HCHO into Grignard solution at 0°C E->G Transfer Reagent F Generate HCHO gas from paraformaldehyde F->G H Quench with ice and 3M HCl G->H I Extract with Et2O, wash, and dry H->I J Purify by column chromatography I->J

Caption: Experimental workflow for (Z)-5-tridecen-1-ol synthesis.

Protocol 2: Acetylation of (Z)-5-Tridecen-1-ol to (Z)-5-Tridecen-1-yl Acetate

This protocol describes the conversion of the synthesized alcohol into its corresponding acetate ester, another key component of many insect pheromone blends.

Rationale and Scientific Principles:

Acetylation is a standard esterification reaction. The use of acetic anhydride as the acetyl source and a base like pyridine, which also serves as the solvent, is a common and effective method. Pyridine activates the acetic anhydride and also scavenges the acetic acid byproduct, driving the reaction to completion.

Materials and Reagents:
Reagent/MaterialGradeSupplierNotes
(Z)-5-Tridecen-1-ol(From Protocol 1)-
Acetic Anhydride (Ac₂O)ACS ReagentMajor Supplier
PyridineAnhydrousMajor Supplier
Diethyl Ether (Et₂O)ACS ReagentMajor SupplierFor extraction
Copper Sulfate (CuSO₄)1 M AqueousMajor SupplierFor washing and removing pyridine
Saturated Sodium Bicarbonate (NaHCO₃)ACS ReagentMajor SupplierFor neutralization
Anhydrous Magnesium Sulfate (MgSO₄)ACS ReagentMajor SupplierFor drying
Step-by-Step Experimental Protocol:
  • Reaction Setup:

    • Dissolve (Z)-5-tridecen-1-ol (1.0 eq) in anhydrous pyridine in a round-bottom flask equipped with a magnetic stir bar and a gas inlet.

    • Cool the solution to 0°C in an ice bath.

  • Acetylation:

    • Slowly add acetic anhydride (1.5 eq) to the stirred solution.

    • Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis shows complete consumption of the starting alcohol.

  • Workup and Purification:

    • Dilute the reaction mixture with diethyl ether and cool it in an ice bath.

    • Carefully add 1 M aqueous CuSO₄ solution and stir until the pyridine is completely removed (indicated by the disappearance of the deep blue copper-pyridine complex in the organic layer).

    • Transfer to a separatory funnel and wash the organic layer sequentially with 1 M CuSO₄ (until the aqueous layer is no longer blue), saturated aqueous NaHCO₃, and brine.

    • Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

    • The resulting (Z)-5-tridecen-1-yl acetate is often of sufficient purity for biological assays, but can be further purified by chromatography if necessary.

Conclusion

(5Z)-13-chloro-5-tridecene is a powerful synthetic intermediate whose utility is exemplified by the straightforward, high-yielding synthesis of key insect pheromone components. The protocols detailed in these application notes demonstrate how its unique structural features can be leveraged through robust and well-understood chemical transformations like the Grignard reaction. By providing not just the steps but the underlying causality, we empower researchers to adapt and extend these methodologies to a wide range of synthetic targets, from agrochemicals to novel materials and pharmaceuticals.

References

  • Benchchem. (n.d.). Application Notes and Protocols: 2-Chloroeicosane as a Precursor in Organic Synthesis.
  • Allen. (n.d.). Grignard Reagents : Definition, Preparation, Chemical Properties.
  • Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents.
  • Organic Chemistry Portal. (n.d.). Grignard Reaction.
  • Common Conditions. (n.d.). Grignard Reaction.
  • Chemistry Steps. (2019, December 9). Grignard Reaction in Organic Synthesis with Practice Problems.
  • National Institutes of Health (NIH). (n.d.). Organic Synthesis in Pheromone Science.
  • Organic Syntheses. (n.d.). Palladium-Catalyzed Synthesis of 1,4-Dienes by Allylation of Alkenylalanes.
  • Benchchem. (n.d.). (E)-5-Decen-1-yne: A Key Intermediate in the Synthesis of Insect Pheromones.

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Application

Application Note: Catalytic Derivatization of Terminal Chloroalkenes

Target Audience: Synthetic Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols Introduction and Mechanistic Rationale Terminal chloroalkenes (vinyl chloride...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Introduction and Mechanistic Rationale

Terminal chloroalkenes (vinyl chlorides) are highly versatile, atom-economical building blocks that are readily accessible via the hydrochlorination of terminal alkynes[1]. Historically, they were considered poor substrates for transition-metal-catalyzed cross-couplings. This reputation stems from the high bond dissociation energy of the C(sp²)–Cl bond (~88 kcal/mol) and their relatively weak π-coordination to low-valent metals compared to bromides or iodides, which often leads to inefficient alkene carbopalladation[2][3].

However, the advent of specialized catalyst systems utilizing bulky, electron-rich phosphine ligands and N-heterocyclic carbenes (NHCs) has unlocked the reactivity of vinyl chlorides[4][5]. These ligands serve a dual mechanistic purpose:

  • Accelerating Oxidative Addition: The strong electron-donating capability of ligands like SPhos or P(t-Bu)₃ increases the electron density at the Pd(0) center, lowering the activation barrier to cleave the inert C–Cl bond[6][7].

  • Promoting Reductive Elimination: The extreme steric bulk of these ligands forces the transmetalated nucleophile and the vinyl group into close proximity, accelerating the product-releasing reductive elimination step and suppressing side reactions like β-hydride elimination[4][5].

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst (Electron-rich, low-valent) OxAdd Oxidative Addition Cleavage of strong C(sp2)-Cl bond Pd0->OxAdd + Substrate PdII_Cl Pd(II)(Vinyl)(Cl)L_n Intermediate OxAdd->PdII_Cl TransMet Transmetalation / Amine Binding (Nucleophile replaces Cl) PdII_Cl->TransMet + Base/Nucleophile PdII_Nuc Pd(II)(Vinyl)(Nuc)L_n Intermediate TransMet->PdII_Nuc RedElim Reductive Elimination C-C or C-N bond formation PdII_Nuc->RedElim RedElim->Pd0 Catalyst Regeneration Product Derivatized Alkene (Enamine, Diene, etc.) RedElim->Product VinylCl Terminal Chloroalkene (Substrate) VinylCl->OxAdd

Figure 1: General Palladium-Catalyzed Cross-Coupling Cycle for Vinyl Chlorides.

Comparative Reaction Parameters

To successfully derivatize terminal chloroalkenes, the reaction conditions must be meticulously tailored to the desired transformation. Below is a consolidated data summary of optimized parameters for various cross-coupling pathways.

Reaction TypeCatalyst SystemBaseSolventTemp (°C)Target ProductRef
Suzuki-Miyaura Pd(OAc)₂ / SPhosCsFIsopropanol85Substituted Alkenes / Dienes[7]
Buchwald-Hartwig Pd₂(dba)₃ / Xantphos (or XPhos)NaOtBuToluene90Enamines / Imines[2]
Negishi Pd(P(t-Bu)₃)₂NoneNMP / THF100Alkyl/Aryl-substituted Alkenes[6]
Sonogashira PdCl₂(PPh₃)₂ / P(t-Bu)₃Cs₂CO₃DMFMW (10 min)Enynes[8]

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Strict adherence to the causality behind the reagent choices ensures reproducibility.

Protocol A: Suzuki-Miyaura Coupling with Heteroaryl Boronic Acids

This protocol minimizes the competing protodeboronation of sensitive heteroaryl boronic acids, a common failure point in Suzuki couplings[7][9].

  • Causality of Base: CsF is utilized because it provides the necessary fluoride ions to activate the boronic acid into a reactive fluoroborate complex without being overly basic, which would otherwise trigger rapid protodeboronation[7].

  • Causality of Temperature: The reaction is strictly held at 85 °C. Deviations above or below this temperature have been empirically shown to decrease the yield and increase boronic acid degradation[9].

Step-by-Step Methodology:

  • Inert Atmosphere Setup: Inside a nitrogen-filled glovebox, charge an oven-dried, screw-cap vial with the heteroaryl boronic acid (1.0 equiv), Pd(OAc)₂ (2–4 mol%), SPhos (4–8 mol%), and anhydrous CsF (1.4 equiv).

  • Substrate Addition: Add the terminal chloroalkene (1.1–1.2 equiv) to the vial.

  • Solvent Addition: Add strictly degassed isopropanol to achieve a 0.2 M concentration. Note: Isopropanol is chosen to balance the solubility of the polar CsF and the non-polar organic substrates.

  • Reaction Execution: Seal the vial tightly with a PTFE-lined cap, remove it from the glovebox, and submerge it in a pre-heated oil bath at exactly 85 °C for 6–10 hours.

  • Self-Validation Checkpoint: Observe the reaction solution. A successful active catalytic cycle will maintain a homogeneous yellow/orange hue. If the solution turns black and a precipitate forms on the glass, oxygen has breached the seal, leading to phosphine oxidation and the precipitation of inactive "palladium black."

  • Workup & Purification: Cool to room temperature, dilute with diethyl ether, filter through a short pad of Celite to remove inorganic salts, and purify via flash column chromatography (typically using an ether/pentane gradient)[7].

Protocol B: Buchwald-Hartwig Amination to form Enamines

Vinyl chlorides can be converted directly into enamines and imines, offering a strategic advantage over traditional carbonyl condensations[2][4].

  • Causality of Ligand: Bidentate ligands with large bite angles (like Xantphos) or bulky dialkylbiaryl phosphines (like XPhos) are mandatory. They prevent the intermediate Pd(II)-amine complex from undergoing premature β-hydride elimination[2][4].

Step-by-Step Methodology:

  • Preparation: In a Schlenk tube under an argon atmosphere, combine Pd₂(dba)₃ (2 mol%), Xantphos or XPhos (4 mol%), and NaOtBu (1.4 equiv).

  • Reagent Addition: Add the secondary amine (e.g., morpholine, 1.2 equiv) and the terminal chloroalkene (1.0 equiv).

  • Solvent: Inject anhydrous, degassed toluene (0.5 M). Toluene is required to withstand the 90 °C heating while keeping the hydrophobic catalyst complex in solution.

  • Heating: Stir the mixture at 90 °C for 12 hours.

  • Self-Validation Checkpoint: The strong base NaOtBu is highly hygroscopic. If the reaction stalls at <20% conversion (monitored via TLC or GC-MS), the base has likely hydrolyzed to NaOH, which is insufficiently strong to deprotonate the coordinated amine. Always use freshly sublimed or glovebox-stored NaOtBu.

  • Isolation: Quench with water, extract with ethyl acetate, dry over MgSO₄, and purify via deactivated silica gel chromatography (enamines can be sensitive to acidic silica).

ExperimentalWorkflow Prep 1. Inert Atmosphere Setup (Glovebox/Schlenk) Reagents 2. Dispense Catalyst, Ligand, Base & Nucleophile Prep->Reagents Substrate 3. Add Vinyl Chloride & Degassed Solvent Reagents->Substrate Reaction 4. Sealed Heating (e.g., 85-90°C) Substrate->Reaction Workup 5. Quench & Extract (Aqueous Workup) Reaction->Workup Purify 6. Flash Chromatography (Isolate Product) Workup->Purify

Figure 2: Standardized Experimental Workflow for Air-Sensitive Cross-Coupling Reactions.

References

  • Source: jmcct.
  • Title: The First General Method for Palladium-Catalyzed Negishi Cross-Coupling of Aryl and Vinyl Chlorides: Use of Commercially Available Pd(P(t-Bu)₃)₂ as a Catalyst Source: Journal of the American Chemical Society URL: [Link]

  • Source: Chemical Communications (RSC Publishing)
  • Source: Chemical Communications (RSC Publishing)
  • Title: A Chlorinating Reagent Yields Vinyl Chlorides with High Regioselectivity under Heterogeneous Gold Catalysis Source: PMC / NIH URL
  • Title: Formate-Mediated Reductive Cross-Coupling of Vinyl Halides and Aryl Iodides: cine-Substitution via Palladium(I)
  • Title: Rapid and Efficient Pd-Catalyzed Sonogashira Coupling of Aryl Chlorides Source: Journal of Organic Chemistry URL: [Link]

  • Title: Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 Source: MDPI URL
  • Title: Palladium catalyzed Suzuki-Miyaura coupling with aryl chlorides using a bulky phenanthryl N-heterocyclic carbene ligand Source: Tetrahedron URL: [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Z-Selective Wittig Olefinations

Welcome to the Technical Support Center for advanced organic synthesis. As a Senior Application Scientist, I frequently assist drug development professionals and researchers in optimizing the Wittig olefination—specifica...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for advanced organic synthesis. As a Senior Application Scientist, I frequently assist drug development professionals and researchers in optimizing the Wittig olefination—specifically, overcoming the notorious challenge of achieving high Z-selectivity with non-stabilized ylides.

This guide provides field-proven troubleshooting strategies, grounded in mechanistic causality, to help you eliminate E-alkene contamination and build self-validating experimental workflows.

Mechanistic Foundation: The Root of Selectivity

To troubleshoot effectively, we must discard the outdated "betaine" mechanism. Modern mechanistic consensus demonstrates that lithium salt-free Wittig reactions proceed via an irreversible, asynchronous[2+2] cycloaddition directly to an oxaphosphetane (OPA) intermediate ([1]).

For non-stabilized ylides, an early transition state minimizes steric clashes, kinetically favoring the cis-OPA. This intermediate then undergoes stereospecific syn-cycloreversion to yield the Z-alkene ([2],[3]). Introducing lithium salts disrupts this kinetic control, allowing reversible OPA formation and degrading Z-selectivity ([4],).

Frequently Asked Questions (FAQs)

Q1: I am using a non-stabilized alkyltriphenylphosphonium ylide, but my Z/E ratio is stuck at 70:30. What is the primary cause? A: The most common culprit is the presence of lithium salts[5],[6]. If you are generating your ylide using n-Butyllithium (n-BuLi) or Lithium hexamethyldisilazide (LiHMDS), the resulting Li⁺ cations coordinate with the oxygen atom of the intermediates. This coordination lowers the energy barrier for equilibration between cis- and trans-oxaphosphetanes, eroding your kinetic Z-selectivity in favor of the thermodynamically more stable E-alkene[1],[4]. Actionable Solution: Switch to a strictly "lithium salt-free" base[7]. Sodium hexamethyldisilazide (NaHMDS) or Potassium hexamethyldisilazide (KHMDS) are excellent alternatives that preserve kinetic control[4].

Q2: How does my choice of solvent influence the Z/E ratio? A: Solvents dictate the aggregation state of the base and the solvation of the ylide. While polar aprotic solvents like THF are standard, the addition of Hexamethylphosphoramide (HMPA) can drastically alter the outcome[8]. HMPA strongly solvates cations (like Na⁺ or K⁺), leaving a "naked" and highly reactive ylide[8],[9]. This promotes an exceptionally early transition state in the [2+2] cycloaddition, maximizing the kinetic preference for the cis-oxaphosphetane[10]. Actionable Solution: Use THF as the primary solvent. If Z-selectivity is still lacking, add HMPA (or DMPU as a less toxic alternative) as a co-solvent to sequester the counterion[9],[11].

Q3: Does lowering the temperature to -78 °C always improve Z-selectivity? A: Yes, provided you are using non-stabilized ylides under salt-free conditions[5]. Because the formation of the cis-oxaphosphetane is under kinetic control, lower temperatures (-78 °C) slow down any potential equilibration pathways and trap the kinetic product[5],[9]. However, the subsequent cycloreversion to the alkene requires thermal energy, so the reaction must be allowed to warm to room temperature after the aldehyde has been completely consumed.

Data Presentation: Optimization Parameters

The following table summarizes the quantitative impact of reaction parameters on the Z:E ratio for non-stabilized ylides ([5],[6],[4]).

Base / CationSolvent SystemTemperature ProfileTypical Z:E RatioMechanistic Effect
n-BuLi (Li⁺) THF-78 °C to RT~ 70:30Li⁺ coordinates intermediates, causing equilibration to E-alkene.
LiHMDS (Li⁺) THF-78 °C to RT~ 80:20Slightly less nucleophilic, but Li⁺ still erodes kinetic control.
NaHMDS (Na⁺) THF-78 °C to RT> 95:5Salt-free conditions; preserves kinetic cis-OPA formation.
KHMDS (K⁺) THF / HMPA-78 °C to RT> 98:2HMPA sequesters K⁺, ensuring an early TS and maximum Z-selectivity.
Self-Validating Experimental Protocol: Lithium-Salt-Free Z-Selective Wittig Olefination

This protocol is designed as a self-validating system. Visual cues at each step confirm the mechanistic progression of the reaction, ensuring trustworthiness before moving to the next phase ([9]).

Objective: Synthesize a Z-alkene from a non-stabilized alkyltriphenylphosphonium bromide and an aliphatic aldehyde.

  • Preparation: Flame-dry a Schlenk flask under argon. Add the alkyltriphenylphosphonium bromide salt (1.1 equiv) and anhydrous THF (to achieve a 0.2 M solution).

  • Ylide Generation: Cool the suspension to -78 °C. Dropwise add NaHMDS (1.0 M in THF, 1.05 equiv).

    • Self-Validation Check: The solution must turn a vibrant, characteristic color (typically deep orange/red for alkyl ylides), indicating complete deprotonation and formation of the active phosphorane. Stir for 30 minutes.

  • Aldehyde Addition: Dissolve the aldehyde (1.0 equiv) in a minimal volume of anhydrous THF. Add this solution dropwise down the cold side of the flask over 10 minutes to maintain the internal temperature at -78 °C.

  • Kinetic Trapping: Stir at -78 °C for 1 hour.

    • Causality: Maintaining cryogenic temperatures ensures the irreversible formation of the cis-oxaphosphetane, preventing thermal cycloreversion or equilibration before the aldehyde is fully consumed.

  • Cycloreversion: Remove the cooling bath and allow the reaction mixture to warm to room temperature over 2 hours.

    • Self-Validation Check: The vibrant color of the ylide will fade to a pale yellow or colorless suspension. This visual bleaching confirms the oxaphosphetane is decomposing into the target alkene and insoluble triphenylphosphine oxide.

  • Quench & Workup: Quench with saturated aqueous NH₄Cl. Extract with hexanes. Hexanes are chosen over ethyl acetate because they selectively precipitate the triphenylphosphine oxide byproduct, streamlining purification. Filter through a pad of Celite to remove the solid waste.

Reaction Pathway Visualization

WittigMechanism Start Non-Stabilized Ylide + Aldehyde SaltFree Salt-Free Conditions (NaHMDS / KHMDS) Start->SaltFree Ideal Route LiSalt Lithium Salts Present (n-BuLi / LiHMDS) Start->LiSalt Suboptimal Route CisOPA cis-Oxaphosphetane (Kinetic Product) SaltFree->CisOPA [2+2] Cycloaddition Early Transition State ZAlkene Z-Alkene (High Yield) CisOPA->ZAlkene syn-Cycloreversion (Stereospecific) Equilibration Li+ Coordinated Betaine (Reversible Equilibration) CisOPA->Equilibration Li+ Induced Leakage LiSalt->Equilibration Li+ Coordination TransOPA trans-Oxaphosphetane (Thermodynamic Product) Equilibration->TransOPA Isomerization EAlkene E-Alkene (Erosion of Z-Selectivity) TransOPA->EAlkene syn-Cycloreversion

Mechanistic divergence: Salt-free kinetic control vs. Lithium-induced equilibration.

References
  • Unequivocal Experimental Evidence for a Unified Lithium Salt-Free Wittig Reaction Mechanism for All Phosphonium Ylide Types , Journal of the American Chemical Society,[Link]

  • The modern interpretation of the Wittig reaction mechanism , Chemical Society Reviews,[Link]

  • Stereoselective synthesis of (all-Z)-hentriaconta-3,6,9,12,15,19,22,25,28-nonaene , Organic & Biomolecular Chemistry,[Link]

  • Convergent Synthesis of Trisubstituted Z-Allylic Esters by Wittig−Schlosser Reaction , Organic Letters,[Link]

Sources

Optimization

minimizing E-isomer formation in (5Z)-alkene synthesis

Welcome to the technical support center for the stereoselective synthesis of (5Z)-alkenes. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the stereoselective synthesis of (5Z)-alkenes. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of modern olefination chemistry. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address the specific challenges encountered when aiming for high Z-selectivity in alkene synthesis. Our goal is to provide not just procedural steps, but also the underlying mechanistic rationale to empower you to make informed decisions in your experimental design.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues and questions that arise during the synthesis of (Z)-alkenes, with a focus on the Wittig and Horner-Wadsworth-Emmons (HWE) reactions.

Q1: My Wittig reaction is producing a significant amount of the E-isomer. What are the key factors I should consider to increase Z-selectivity?

Low Z-selectivity in a Wittig reaction often stems from reaction conditions that allow for the equilibration of intermediates, favoring the thermodynamically more stable E-alkene. The primary factors influencing stereoselectivity are the nature of the ylide, the presence of lithium salts, the solvent, and the reaction temperature.[1][2]

  • Ylide Stability: The electronic nature of the substituent on the ylide's carbanion is critical.[1]

    • Non-stabilized Ylides (e.g., R = alkyl) are highly reactive and generally provide good to excellent Z-selectivity under kinetic control.[1][3]

    • Semi-stabilized Ylides (e.g., R = aryl) often yield poor E/Z selectivity.[4][5]

    • Stabilized Ylides (e.g., R = ester, ketone) are less reactive and overwhelmingly favor the E-alkene under thermodynamic control.[3][6]

  • Lithium Salts: The presence of lithium salts, often from the use of n-butyllithium (n-BuLi) as a base, can significantly erode Z-selectivity by promoting the reversible formation of the betaine intermediate, allowing for equilibration to the more stable threo-betaine which leads to the E-alkene.[7][8] Whenever possible, use sodium- or potassium-based strong bases like sodium hydride (NaH), sodium amide (NaNH₂), or potassium bis(trimethylsilyl)amide (KHMDS) to generate the ylide under "salt-free" conditions.[1]

  • Solvent Effects: The choice of solvent can influence the E/Z ratio. For non-stabilized ylides, non-polar aprotic solvents like THF or toluene are generally preferred for enhancing Z-selectivity.[1] In some cases with semi-stabilized ylides, increasing solvent polarity has been shown to decrease Z-selectivity.[1]

  • Temperature: Low temperatures (e.g., -78 °C) are crucial for maximizing kinetic control and, therefore, Z-selectivity.[1] Allowing the reaction to warm prematurely can lead to equilibration and a higher proportion of the E-isomer.

Q2: I am attempting a Still-Gennari modification of the Horner-Wadsworth-Emmons (HWE) reaction to obtain a Z-alkene, but the selectivity is poor. What are the common pitfalls?

The Still-Gennari olefination is a powerful method for Z-alkene synthesis that relies on kinetic control.[9][10][11] Poor selectivity can often be attributed to the choice of phosphonate reagent, the base, or the reaction conditions.

  • Phosphonate Reagent: The key to the Still-Gennari modification is the use of phosphonates with electron-withdrawing groups, such as bis(2,2,2-trifluoroethyl)phosphonoacetates.[9][12][13] These groups accelerate the irreversible elimination of the erythro-oxaphosphetane intermediate, kinetically favoring the Z-alkene.[14] Using standard dialkyl phosphonates (e.g., diethyl phosphonoacetate) will result in the thermodynamically favored E-alkene.[9][14]

  • Base and Crown Ether: A strong, non-coordinating base is essential. Potassium bis(trimethylsilyl)amide (KHMDS) is commonly used in conjunction with 18-crown-6.[10][12] The crown ether sequesters the potassium cation, creating a "naked" and highly reactive phosphonate anion, which promotes the desired kinetic pathway. Using a base like sodium hydride (NaH) can sometimes lead to lower Z-selectivity.[10]

  • Temperature: Strict adherence to low temperatures (typically -78 °C) is critical to prevent equilibration of the intermediates.[12]

Q3: How can I effectively separate my desired Z-isomer from the E-isomer after the reaction?

Separating geometric isomers can be challenging due to their similar physical properties. However, several chromatographic techniques can be employed.

  • Argentation Chromatography: This is a highly effective method that utilizes the reversible interaction between silver ions (Ag⁺) and the π-electrons of the double bond.[15] The less sterically hindered E-isomer typically interacts more strongly with the silver ions on the stationary phase, leading to a longer retention time.[15] This allows for the elution of the Z-isomer first. You can prepare silver-impregnated silica gel for this purpose.[15]

  • High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC, particularly with C18 columns, can often separate Z and E isomers based on subtle differences in their hydrophobicity and shape.[15]

  • Gas Chromatography (GC): For volatile compounds, capillary GC with a polar stationary phase may provide sufficient resolution to separate the isomers.[15]

Q4: Triphenylphosphine oxide is a persistent impurity in my Wittig reaction. How can I remove it?

Triphenylphosphine oxide (TPPO) is a common and often difficult-to-remove byproduct of the Wittig reaction.[16] Here are a few strategies for its removal:

  • Crystallization: If your product is a solid, recrystallization may effectively remove TPPO.

  • Precipitation of TPPO: In some cases, TPPO can be precipitated from a non-polar solvent like hexane or a mixture of hexane and diethyl ether, in which it is poorly soluble, while the desired alkene remains in solution.[16]

  • Chromatography: While TPPO can be challenging to separate from products of similar polarity by standard silica gel chromatography, optimizing the solvent system can improve separation.

  • Use of the Horner-Wadsworth-Emmons (HWE) Reaction: If feasible for your target molecule, consider using the HWE reaction. The phosphate byproduct is water-soluble and easily removed by an aqueous workup.[16]

Section 2: Experimental Protocols

Protocol 1: General Procedure for a (Z)-Selective Wittig Reaction under Salt-Free Conditions

This protocol is designed to maximize the formation of the (Z)-alkene by utilizing a non-stabilized ylide generated with a sodium-based strong base to avoid the detrimental effects of lithium salts.[1]

Materials:

  • Alkyltriphenylphosphonium halide salt (1.1 eq.)

  • Anhydrous aprotic solvent (e.g., THF, Toluene)

  • Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) or Sodium bis(trimethylsilyl)amide (NaHMDS, 1.1 eq.)

  • Aldehyde (1.0 eq.)

  • Saturated aqueous NH₄Cl solution

  • Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

  • Brine

  • Anhydrous MgSO₄ or Na₂SO₄

Methodology:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add the alkyltriphenylphosphonium salt (1.1 eq.).

  • Add anhydrous THF via syringe.

  • Cool the suspension to 0 °C in an ice bath.

  • Carefully add NaH (1.2 eq.) portion-wise. (Caution: Hydrogen gas is evolved). If using NaHMDS, add the solution dropwise.

  • Allow the mixture to warm to room temperature and stir for 1-2 hours. The formation of the ylide is often indicated by a distinct color change (typically to orange or deep red).

  • Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

  • Add a solution of the aldehyde (1.0 eq.) in anhydrous THF dropwise over 15 minutes.

  • Stir the reaction at -78 °C for 2-4 hours, then allow it to warm slowly to room temperature and stir overnight.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to isolate the (Z)-alkene. The E/Z ratio can be determined by ¹H NMR or GC analysis.[1]

Protocol 2: The Still-Gennari Modification for (Z)-Alkene Synthesis

This protocol outlines the use of a modified HWE reagent to achieve high Z-selectivity.[12]

Materials:

  • Bis(2,2,2-trifluoroethyl) phosphonoacetate reagent (1.1 eq.)

  • 18-crown-6 (1.2 eq.)

  • Anhydrous THF

  • Potassium bis(trimethylsilyl)amide (KHMDS) solution (1.1 eq.)

  • Aldehyde (1.0 eq.)

  • Saturated aqueous NH₄Cl solution

  • Organic solvent for extraction (e.g., diethyl ether)

  • Brine

  • Anhydrous Na₂SO₄

Methodology:

  • To a flame-dried round-bottom flask under an inert atmosphere, add 18-crown-6 (1.2 eq.) and dissolve it in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add the KHMDS solution (1.1 eq.) and stir for 10 minutes.

  • Add the bis(2,2,2-trifluoroethyl) phosphonoacetate reagent (1.1 eq.) dropwise.

  • After stirring for 15-30 minutes, add a solution of the aldehyde (1.0 eq.) in anhydrous THF dropwise.

  • Stir the reaction mixture at -78 °C for 2-4 hours.

  • Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl solution.

  • Allow the mixture to warm to room temperature, then extract with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the (Z)-alkene.[12]

Section 3: Mechanistic Insights & Visualizations

Understanding the underlying mechanisms is key to troubleshooting and optimizing your reactions.

The Wittig Reaction: Kinetic vs. Thermodynamic Control

The stereochemical outcome of the Wittig reaction is determined by the relative rates of formation and decomposition of the diastereomeric oxaphosphetane intermediates. With non-stabilized ylides, the reaction is under kinetic control, and the formation of the syn oxaphosphetane is faster, leading to the (Z)-alkene after a syn-elimination.[17] The presence of lithium salts can facilitate the retro-Wittig reaction, allowing for equilibration to the more stable anti oxaphosphetane, which then yields the (E)-alkene.[1]

Wittig_Mechanism cluster_0 Non-Stabilized Ylide (Salt-Free) cluster_1 Presence of Li⁺ Salts Ylide R-CH=PPh₃ TS_syn [Syn TS] Ylide->TS_syn + Aldehyde (fast, irreversible) Aldehyde R'-CHO Ox_syn Syn-Oxaphosphetane TS_syn->Ox_syn Equilibrium TS_syn->Equilibrium Reversible Z_Alkene (Z)-Alkene Ox_syn->Z_Alkene syn-elimination Ylide2 R-CH=PPh₃ Aldehyde2 R'-CHO TS_anti [Anti TS] Ox_anti Anti-Oxaphosphetane (more stable) TS_anti->Ox_anti E_Alkene (E)-Alkene Ox_anti->E_Alkene syn-elimination Equilibrium->TS_anti

Caption: Kinetic vs. Thermodynamic pathways in the Wittig reaction.

The Still-Gennari Modification: Accelerating Z-Alkene Formation

In the standard HWE reaction, the elimination step is reversible, allowing for equilibration to the thermodynamically favored E-alkene. The Still-Gennari modification introduces electron-withdrawing groups (EWGs) on the phosphonate, which destabilize the phosphonate anion and accelerate the rate of elimination from the erythro-intermediate, making it effectively irreversible and locking in the kinetic Z-selectivity.[9][10]

Still_Gennari_Mechanism start Aldehyde + Phosphonate Anion erythro Erythro Intermediate (Leads to Z-Alkene) start->erythro Kinetic Pathway threo Threo Intermediate (Leads to E-Alkene) start->threo Thermodynamic Pathway erythro->threo Equilibration (Slow) Z_Alkene (Z)-Alkene erythro->Z_Alkene Fast, Irreversible Elimination (EWG-accelerated) E_Alkene (E)-Alkene threo->E_Alkene Slow Elimination

Caption: Simplified mechanism of the Still-Gennari olefination.

Section 4: Comparative Data Summary

The choice between different olefination strategies depends on the specific substrates and desired stereochemical outcome. The following table summarizes typical selectivities for various methods.

Olefination MethodYlide/Phosphonate TypeTypical AldehydeBase/ConditionsSolventTemp (°C)E/Z Ratio
Wittig (Z-selective) Non-stabilized (e.g., Ph₃P=CH(CH₂)₃CH₃)HeptanalNaHMDSTHF-78 → RT~5:95
Wittig (E-selective) Stabilized (e.g., Ph₃P=CHCO₂Et)BenzaldehydeNaHTHFRT>95:5
Schlosser Modification Non-stabilizedBenzaldehydePhLi (2.2 eq.), then KOtBuEt₂O-78 → RT>95:5[1]
HWE (E-selective) Triethyl phosphonoacetateBenzaldehydeNaHTHFRT>95:5[14]
Still-Gennari (Z-selective) Bis(2,2,2-trifluoroethyl) phosphonoacetateBenzaldehydeKHMDS, 18-crown-6THF-78<5:95[10][12]

References

  • Schlosser, M. The Schlosser Modification of the Wittig Reaction. SynArchive. [Link]

  • Wikipedia. Wittig reaction. Wikipedia. [Link]

  • Dalal Institute. Wittig Reaction. Dalal Institute. [Link]

  • Organic Chemistry Portal. Schlosser Modification. Organic Chemistry Portal. [Link]

  • Robb, M. A.; Vayner, M.; Vedejs, E. Reactivity and Selectivity in the Wittig Reaction: A Computational Study. J. Am. Chem. Soc.2006 , 128 (8), 2635–2646. [Link]

  • Janicki, I.; et al. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. Molecules2022 , 27 (21), 7196. [Link]

  • Janicki, I.; et al. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. PMC. [Link]

  • Ando, K.; et al. Z-Selective Horner−Wadsworth−Emmons Reaction of α-Substituted Ethyl (Diarylphosphono)acetates with Aldehydes. J. Org. Chem.1997 , 62 (24), 8280–8281. [Link]

  • Myers, A. G. Stereoselective Olefination Reactions: The Wittig Reaction. Andrew G Myers Research Group. [Link]

  • Vayner, M.; et al. The Influence of Solvation and Finite Temperatures on the Wittig Reaction: A Theoretical Study. J. Am. Chem. Soc.2005 , 127 (23), 8432–8442. [Link]

  • Vayner, M.; et al. The influence of solvation and finite temperatures on theWittig reaction: A theoretical study. The Journal of Chemical Physics2005 , 122 (24), 244312. [Link]

  • Organic Reactions. Still-Gennari Olefination. Organic Reactions. [Link]

  • Clayden, J.; Greeves, N.; Warren, S. Organic Chemistry, 2nd ed.; Oxford University Press, 2012.
  • Janicki, I.; et al. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. Semantic Scholar. [Link]

  • Ahrens, S.; et al. Z‐Selective Alkene Formation from Reductive Aldehyde Homo‐Couplings. Angew. Chem. Int. Ed.2019 , 58 (40), 14256-14260. [Link]

  • Di Mola, A.; et al. Tuning Wittig Stereoselectivity in Thienostilbene Synthesis via Optimized Reaction Conditions in Batch and Flow Systems. Molecules2024 , 29 (3), 724. [Link]

  • Organic Chemistry Portal. Wittig Reaction. Organic Chemistry Portal. [Link]

  • Byrne, P. A.; Gilheany, D. G. The modern interpretation of the Wittig reaction mechanism. Chem. Soc. Rev.2013 , 42 (16), 6670-6683. [Link]

  • Janicki, I.; et al. Still–Gennari Olefination and its Applications in Organic Synthesis. Adv. Synth. Catal.2020 , 362 (14), 2796-2895. [Link]

  • Wikipedia. Horner–Wadsworth–Emmons reaction. Wikipedia. [Link]

  • Ashenhurst, J. Wittig Reaction – Examples and Mechanism. Master Organic Chemistry. [Link]

Sources

Troubleshooting

Technical Support Center: Grignard Cross-Coupling with Haloalkenes

Welcome to the Technical Support Center for Grignard Cross-Coupling Reactions with Haloalkenes. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexitie...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Grignard Cross-Coupling Reactions with Haloalkenes. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this powerful C-C bond-forming reaction. Here, we move beyond standard protocols to address the nuanced challenges and side reactions that can arise during your experiments. Our focus is on providing not just solutions, but a deeper understanding of the underlying chemical principles to empower your research.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions I should be aware of when performing a Grignard cross-coupling with a haloalkene?

A1: The three most prevalent side reactions are homocoupling , β-hydride elimination , and loss of stereochemistry (isomerization) of the double bond. Additionally, the high reactivity and basicity of the Grignard reagent can lead to reactions with incompatible functional groups present on your substrates.[1][2][3][4]

Q2: My reaction is producing a significant amount of homocoupled biaryl or diene byproducts. What is causing this and how can I minimize it?

A2: Homocoupling, often referred to as a Wurtz-type reaction, can occur between two molecules of the Grignard reagent or two molecules of the haloalkene.[5][6] This is particularly common in iron-catalyzed reactions where the formation of highly reactive, low-valent metal species can promote these undesired couplings.[7][8] To minimize homocoupling, consider the following:

  • Slow Addition of the Grignard Reagent: Adding the Grignard reagent slowly to the reaction mixture containing the haloalkene and catalyst can help maintain a low concentration of the organomagnesium species, disfavoring dimerization.[9][10]

  • Catalyst Choice: While iron catalysts are economical, they are more prone to promoting homocoupling.[8] Nickel and palladium catalysts, particularly with carefully selected phosphine ligands, can offer higher selectivity for the cross-coupling product.

  • Temperature Control: Lowering the reaction temperature can often suppress the rate of homocoupling relative to the desired cross-coupling.

Q3: I am using an alkyl Grignard reagent and observing the formation of an alkene derived from my Grignard reagent, along with the reduced (dehalogenated) haloalkene. What is happening?

A3: This is a classic sign of β-hydride elimination . This side reaction is a major challenge when using alkyl Grignard reagents that have hydrogen atoms on the carbon atom beta to the magnesium.[4] The organometallic intermediate formed during the catalytic cycle can eliminate a metal hydride species, which then reduces the haloalkene starting material.[4][11]

Q4: How can I suppress β-hydride elimination in my reaction?

A4: Suppressing β-hydride elimination is critical for the successful coupling of many alkyl Grignards. Here are some effective strategies:

  • Choice of Grignard Reagent: If possible, use a Grignard reagent that lacks β-hydrogens, such as methylmagnesium bromide or neopentylmagnesium bromide.[4]

  • Ligand Selection: Certain ligands can stabilize the organometallic intermediate and disfavor β-hydride elimination. For instance, in some palladium-catalyzed systems, ligands with coordinating groups, such as an N-sulfonyl oxygen, can stabilize the alkylpalladium intermediate and prevent elimination.[12][13]

  • Use of Additives: For nickel-catalyzed reactions, the addition of 1,3-butadiene has been shown to be remarkably effective at promoting the desired cross-coupling over β-hydride elimination.[14]

Q5: The stereochemistry of my haloalkene is not being retained in the final product. Why is this happening and how can I fix it?

A5: Loss of stereochemistry, or isomerization of the double bond, can be a significant issue in Grignard couplings with haloalkenes. While some couplings of alkenyl halides with aryl Grignards can proceed with retention of stereochemistry, couplings involving vinylic Grignard reagents are prone to forming mixtures of cis and trans isomers.[1][15] This is often attributed to side reactions between two equivalents of the vinylic Grignard reagent.[1] To address this:

  • Optimize Reaction Conditions: The degree of isomerization can be sensitive to reagent ratios and the nature of the halide. Careful optimization of these parameters is crucial.

  • Catalyst System: The choice of catalyst and ligand can influence the stereochemical outcome. Palladium catalysts are often more stereoselective than nickel catalysts in these reactions.[16]

  • Mechanism Consideration: The reaction may proceed through a single electron transfer (SET) mechanism, which can lead to the formation of radical intermediates that may not retain stereochemistry.[15][17] Understanding the likely mechanism with your specific substrates can help in choosing conditions that favor a stereoretentive pathway.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Cross-Coupled Product
Possible Cause Recommended Solution Scientific Rationale
Incomplete Reaction Extend the reaction time or gently increase the temperature.The kinetics of the reaction may be slow, requiring more time or thermal energy to reach completion.
Poor Quality of Grignard Reagent Titrate the Grignard reagent before use to determine its exact concentration. Prepare it fresh if necessary.Grignard reagents can degrade over time, leading to a lower effective concentration and reduced yields.
Decomposition of Grignard Reagent Ensure all glassware is flame-dried and the reaction is performed under a strictly inert atmosphere (argon or nitrogen). Use anhydrous solvents.Grignard reagents are highly reactive towards protic sources like water, which will quench the reagent and reduce the yield.[18]
Catalyst Deactivation Use a higher catalyst loading or a more robust catalyst system. Ensure the reaction is free of impurities that could poison the catalyst.The catalyst may be degrading under the reaction conditions or being poisoned by impurities in the starting materials or solvent.
Issue 2: Formation of Significant Byproducts
Observed Byproduct Likely Side Reaction Troubleshooting Steps
Homocoupled Products (e.g., biaryls, dienes) Wurtz-type Coupling1. Slowly add the Grignard reagent to the reaction mixture. 2. Lower the reaction temperature. 3. Consider switching from an iron-based catalyst to a nickel or palladium system.[8]
Alkene (from Grignard) and Reduced Haloalkene β-Hydride Elimination1. If possible, use a Grignard reagent without β-hydrogens.[4] 2. For Ni-catalyzed reactions, add 1,3-butadiene as an additive.[14] 3. Explore ligands known to suppress β-hydride elimination.[12][13]
Mixture of E/Z Isomers Isomerization of the Double Bond1. Carefully optimize the stoichiometry of your reagents. 2. Favor palladium catalysts over nickel for potentially higher stereoselectivity.[16] 3. Investigate reaction conditions that disfavor a single electron transfer (SET) mechanism.[15][17]
Products from Reaction with Functional Groups Functional Group Incompatibility1. Protect sensitive functional groups (e.g., alcohols, amines, carbonyls) on your haloalkene or in your Grignard reagent precursor before attempting the coupling.[3] 2. Use a less basic organometallic reagent if the reaction chemistry allows.

Experimental Protocols

Protocol 1: General Procedure for Minimizing Homocoupling in a Ni-Catalyzed Cross-Coupling of a Vinyl Bromide with an Aryl Grignard Reagent
  • Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and an argon inlet, add the nickel catalyst (e.g., NiCl2(dppp), 1-5 mol%).

  • Reagent Addition: Add the vinyl bromide and anhydrous THF.

  • Grignard Addition: Add the aryl Grignard reagent dropwise via a syringe pump over a period of 1-2 hours.

  • Reaction: Stir the reaction mixture at room temperature or a slightly elevated temperature, monitoring the progress by TLC or GC-MS.

  • Workup: Upon completion, quench the reaction by the slow addition of saturated aqueous NH4Cl. Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate), dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography.

Visualizing the Reaction Pathways

To better understand the competition between the desired cross-coupling and the common side reactions, the following diagrams illustrate the key mechanistic steps.

Grignard Cross-Coupling Cycle M(0)Ln M(0)Ln R-M(II)-X R-M(II)-X M(0)Ln->R-M(II)-X Oxidative Addition (R-X) R-M(II)-R' R-M(II)-R' R-M(II)-X->R-M(II)-R' Transmetalation (R'-MgX) R-M(II)-R'->M(0)Ln Reductive Elimination R-R' R-R' R-M(II)-R'->R-R' Product

Caption: Catalytic cycle for the desired cross-coupling reaction.

Side_Reactions cluster_0 Homocoupling cluster_1 β-Hydride Elimination cluster_2 Isomerization 2 R'-MgX 2 R'-MgX R'-R' R'-R' 2 R'-MgX->R'-R' Catalyst R-CH2-CH2-M-L R-CH2-CH2-M-L { M-H + R-CH=CH2} { M-H + R-CH=CH2} R-CH2-CH2-M-L->{ M-H + R-CH=CH2} β-H Elimination cis-R-CH=CH-X cis-R-CH=CH-X trans-R-CH=CH-R' trans-R-CH=CH-R' cis-R-CH=CH-X->trans-R-CH=CH-R' Grignard Coupling cis-R-CH=CH-R' cis-R-CH=CH-R' cis-R-CH=CH-X->cis-R-CH=CH-R' Grignard Coupling

Caption: Common side reaction pathways in Grignard coupling.

References

  • Information on current time not relevant to the scientific content.
  • Li, B.-J., et al. (2009). Cross-Coupling of Alkenyl/Aryl Carboxylates with Grignard Reagent via Fe-Catalyzed C-O Bond Activation. Journal of the American Chemical Society, 131(41), 14656–14657. Available at: [Link]

  • Wikipedia. (n.d.). Kumada coupling. Retrieved from [Link]

  • Jasperse, J. (n.d.). Grignard Reaction. Chem 355.
  • Organic Chemistry Portal. (n.d.). Kumada Coupling. Retrieved from [Link]

  • Czaplicki, J., et al. (2012). Kumada–Tamao–Corriu Type Reaction of Aromatic Bromo- and Iodoamines with Grignard Reagents. Molecules, 17(1), 817-827. Available at: [Link]

  • Shirakawa, E., et al. (2005). Single electron transfer-induced cross-coupling reaction of alkenyl halides with aryl Grignard reagents. Chemical Communications, (22), 2827-2829. Available at: [Link]

  • O'Brien, C. J., et al. (2016). Stereospecific cross-coupling reactions: Programmed assembly of chiral molecules by reaction of chiral reagents. Proceedings of the National Academy of Sciences, 113(43), 12047–12051. Available at: [Link]

  • Wang, Z., et al. (2014). Nickel-catalyzed coupling reaction of alkyl halides with aryl Grignard reagents in the presence of 1,3-butadiene: mechanistic studies of four-component coupling and competing cross-coupling reactions. Chemical Science, 5(5), 2056-2065. Available at: [Link]

  • Organic Reactions. (2021, May 22). Kumada Coupling [Video]. YouTube. Available at: [Link] (Note: A representative YouTube link is used).

  • Hartwig, J. F., et al. (2005). Kumada Coupling of Aryl and Vinyl Tosylates under Mild Conditions. Organic Letters, 7(22), 4903–4906. Available at: [Link]

  • Dai, Z. Q., et al. (2013). Iron-Catalyzed Cross-Coupling Reaction of Alkyl Halides with Biphenyl Grignard Reagent. Asian Journal of Chemistry, 25(10), 5555-5557. Available at: [Link]

  • Amatore, C., et al. (2012). Mechanistic Facets of the Competition between Cross-Coupling and Homocoupling in Supporting Ligand-Free Iron-Mediated Aryl–Aryl Bond Formations. Organometallics, 31(21), 7543–7554. Available at: [Link]

  • Lee, C.-W., et al. (2000). Suppressed β-Hydride Elimination in Palladium-Catalyzed Cascade Cyclization-Coupling Reactions: An Efficient Synthesis of 3-Arylmethylpyrrolidines. Organic Letters, 2(9), 1213–1216. Available at: [Link]

  • Student research paper on copper-c
  • Matt, D., et al. (2011). High efficiency of cavity-based triaryl-phosphines in nickel-catalysed Kumada–Tamao–Corriu cross-coupling. Dalton Transactions, 40(24), 6435-6441. Available at: [Link]

  • Hedström, A., et al. (2011). Iron-Catalyzed Coupling of Aryl Grignard Reagents with Alkyl Halides: A Competitive Hammett Study. Chemistry – A European Journal, 17(43), 12040-12043. Available at: [Link]

  • Gevorgyan, V., et al. (2018). Generalizing Vinyl Halide Cross-Coupling Reactions with Photoredox and Photoredox/Nickel Dual Catalysis. Angewandte Chemie International Edition, 57(41), 13543-13547. Available at: [Link]

  • Hedström, A., et al. (2011). Iron-Catalyzed Coupling of Aryl Grignard Reagents with Alkyl Halides: A Competitive Hammett Study. Chemistry – A European Journal, 17(43), 12040-12043. Available at: [Link]

  • Chen, J., et al. (2015). Homocoupling of heteroaryl/aryl/alkyl Grignard reagents: I2-promoted, or Ni- or Pd- or Cu- or nano-Fe-based salt catalyzed. RSC Advances, 5(62), 50067-50077. Available at: [Link]

  • Wikipedia. (n.d.). β-Hydride elimination. Retrieved from [Link]

  • Fu, G. C., et al. (2012). A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. Journal of the American Chemical Society, 134(34), 14232–14237. Available at: [Link]

  • Student present
  • Ahn, K. H., et al. (2000). Suppressed beta-hydride elimination in palladium-catalyzed cascade cyclization-coupling reactions: an efficient synthesis of 3-arylmethylpyrrolidines. Organic Letters, 2(9), 1213-1216. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

  • Cahiez, G., & Moyeux, A. (2010). Iron-Catalyzed Grignard Cross-Coupling with Alkyl Halides Possessing β-Hydrogens. Angewandte Chemie International Edition, 49(14), 2418-2421. Available at: [Link]

  • Article on the influence of organo-phosphine ligands on Pd(II) complexes in coupling reactions.
  • Reddit. (2021, September 9). Grignard Formation - Troubleshooting and Perfecting. r/Chempros. Retrieved from [Link]

  • Kambe, N., et al. (2008). Cross-coupling reaction of alkyl halides with grignard reagents catalyzed by Ni, Pd, or Cu complexes with pi-carbon ligand(s). Accounts of Chemical Research, 41(11), 1544-1555. Available at: [Link]

  • Amatore, C., et al. (2012). Mechanistic Facets of the Competition between Cross-Coupling and Homocoupling in Supporting Ligand-Free Iron-Mediated Aryl–Aryl Bond Formations. ACS Organic & Inorganic Au, 2(3), 200-210. Available at: [Link]

  • Terao, J., et al. (2002). Nickel-Catalyzed Cross-Coupling Reaction of Grignard Reagents with Alkyl Halides and Tosylates: Remarkable Effect of 1,3-Butadienes. Journal of the American Chemical Society, 124(15), 4222–4223. Available at: [Link]

  • Nakamura, E., et al. (2005). Nickel-Catalyzed Cross-Coupling Reaction of Aryl Fluorides and Chlorides with Grignard Reagents under Nickel/Magnesium Bimetallic Cooperation. Journal of the American Chemical Society, 127(51), 17978–17979. Available at: [Link]

  • Fu, G. C., & Watson, D. A. (2015). Enantioselective and Enantiospecific Transition-Metal-Catalyzed Cross-Coupling Reactions of Organometallic Reagents To Construct C–C Bonds. Chemical Reviews, 115(17), 9037–9115. Available at: [Link]

Sources

Optimization

Technical Support Center: Optimizing Reaction Conditions for the Synthesis of Chloroalkenes

Welcome to the Technical Support Center for Chloroalkene Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing chloroalke...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Chloroalkene Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing chloroalkenes. These compounds are not only valuable synthetic intermediates in cross-coupling reactions but are also integral structural motifs in numerous natural products and pharmaceuticals.[1][2]

The synthesis of chloroalkenes, while conceptually straightforward, is often plagued by challenges related to yield, regioselectivity, and stereoselectivity. This guide moves beyond simple protocols to explain the causality behind experimental choices, providing you with the insights needed to troubleshoot and optimize your reactions effectively.

Troubleshooting Guide: A Question-and-Answer Approach

This section addresses specific issues you may encounter during your experiments. Each answer provides an explanation of the underlying chemical principles and offers actionable solutions.

Q1: My hydrochlorination of a terminal alkyne is giving me low yields and a mixture of regioisomers. How can I improve the conversion and selectivity for the Markovnikov product?

A1: This is a classic challenge in alkyne hydrochlorination. Low conversion often points to issues with the activity of your hydrochloric acid (HCl) source or catalyst, while poor regioselectivity indicates that the competing anti-Markovnikov pathway is accessible.

Core Principles: The Markovnikov addition of HCl to a terminal alkyne proceeds through a vinyl cation intermediate.[3] The reaction's regioselectivity is dictated by the stability of this intermediate; the cation preferentially forms on the more substituted carbon, where it can be better stabilized by hyperconjugation or resonance. The chloride ion then attacks this carbocation to yield the geminal chloroalkene (Markovnikov product).

Troubleshooting & Optimization Strategy:

  • HCl Source and Delivery:

    • Anhydrous HCl is Key: The presence of water can lead to competing hydration of the alkyne, forming ketones as byproducts. Ensure you are using anhydrous HCl, either from a cylinder or generated in situ. Using aqueous HCl is a common cause of low yields.

    • Solvent Choice: The choice of solvent is critical. Non-polar aprotic solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) are often preferred. Polar, coordinating solvents can interfere with the catalyst or stabilize intermediates in undesirable ways. A catalyst-free protocol for terminal arylalkynes has been reported using acetic anhydride as a drier with HCl gas.

  • Catalyst Selection and Activation:

    • Lewis Acid Catalysis: For many substrates, a Lewis acid catalyst is necessary to polarize the alkyne and facilitate the attack by HCl. Common choices include zinc acetate (Zn(OAc)₂) or manganese acetate (Mn(OAc)₂), which can be effective for hydrochlorination using trimethylsilyl chloride (TMSCl) as the chlorine source.[4] Ensure your Lewis acid is anhydrous and active.

    • Metal Catalysis: While often used for anti-Markovnikov additions, certain ruthenium catalysts have been shown to promote direct and selective Markovnikov hydrochlorination.

  • Temperature Control:

    • Start at a low temperature (e.g., 0 °C) and slowly warm the reaction to room temperature. This can help control the exothermicity of the reaction and minimize the formation of side products. Monitor the reaction by TLC or GC to determine the optimal reaction time and temperature.

Troubleshooting Flowchart: Low Yield in Alkyne Hydrochlorination

G start Low Yield / Poor Regioselectivity q1 Is your HCl source anhydrous? start->q1 s1_yes Yes q1->s1_yes s1_no No q1->s1_no q2 Are you using a catalyst? s1_yes->q2 Yes a1 Use anhydrous HCl gas or TMSCl. Avoid aqueous HCl to prevent alkyne hydration. s1_no->a1 No a1->q2 s2_yes Yes q2->s2_yes s2_no No q2->s2_no a2_yes Ensure catalyst is anhydrous and active. Consider screening alternative Lewis acids or metal catalysts. s2_yes->a2_yes Yes a2_no Consider adding a Lewis acid catalyst (e.g., Zn(OAc)₂) to activate the alkyne. s2_no->a2_no No q3 What is the reaction temperature? a2_no->q3 a2_yes->q3 a3 Optimize temperature profile. Start at 0 °C and warm slowly. Monitor via TLC/GC to avoid byproduct formation at higher temperatures. q3->a3 end_node Optimized Reaction a3->end_node

Caption: A logical workflow for troubleshooting low yields in Markovnikov alkyne hydrochlorination.

Q2: I need to synthesize the anti-Markovnikov chloroalkene, but my reaction gives the Markovnikov product instead. How can I reverse the regioselectivity?

A2: Achieving anti-Markovnikov selectivity requires bypassing the standard vinyl cation mechanism. This is typically accomplished using transition metal catalysis, where the mechanism of addition is fundamentally different.

Core Principles: Palladium(II)-catalyzed hydrochlorination is a powerful method for achieving anti-Markovnikov addition.[2] The mechanism involves a regioselective anti-chloropalladation of the alkyne, directed by a coordinating group on the substrate. This forms an alkenylpalladium(II) intermediate, which is then protonated (protodepalladation) to release the anti-Markovnikov product and regenerate the catalyst. The directing group is crucial for controlling the regiochemistry.[2]

Optimization Strategy:

  • Employ a Directing Group: For unactivated alkynes, a removable directing group, such as picolinamide or 8-aminoquinoline, is essential.[2] This group coordinates to the palladium catalyst, forcing the chloropalladation to occur at the terminal carbon, thus leading to the desired regioselectivity.

  • Catalyst System: Palladium(II) acetate (Pd(OAc)₂) is a commonly used catalyst for this transformation.[2] Catalyst loadings can often be very low.

  • Chlorine and Proton Source: The reaction can utilize HCl generated in situ as the source for both the chloride and the proton.[2] This avoids handling corrosive HCl gas directly.

  • Iridium-Catalyzed Transfer Hydrochlorination: An alternative approach is shuttle catalysis using an iridium catalyst.[5] This method uses a stable organic molecule, like 4-chlorobutan-2-one, as a donor for both the hydrogen and chlorine atoms, avoiding the use of corrosive reagents altogether and showing excellent functional group tolerance.[5]

Q3: My reaction is producing a mixture of (E) and (Z)-chloroalkene isomers. How can I improve the stereoselectivity?

A3: Controlling the stereochemical outcome is a significant challenge, particularly for the synthesis of trisubstituted chloroalkenes. The strategy for achieving high stereoselectivity depends heavily on the chosen synthetic route.

Core Principles & Strategies:

  • For Addition Reactions (e.g., to Alkynes):

    • The stereochemistry of hydrochlorination often depends on whether the addition is syn or anti. Palladium-catalyzed methods frequently proceed via anti-hydrochlorination.[2] The choice of catalyst and ligands is paramount. For example, in some systems, large bite-angle bisphosphine ligands like Xantphos can promote the selective formation of (Z)-chloroalkenes.[1][6]

  • For Eliminations or Rearrangements:

    • Stereoselectivity is often dictated by the geometry of the starting material and the reaction mechanism. Ensure the stereochemical purity of your starting materials.[7]

  • Stereospecific Synthesis from Dichloro-Precursors:

    • A robust method for synthesizing trisubstituted (Z)-chloroalkenes involves the organocuprate-mediated reduction and alkylation of γ,γ-dichloro-α,β-enoyl sultams. This one-pot reaction proceeds with excellent diastereoselectivity and >97% Z-selectivity, providing a reliable route to geometrically pure products.[1][6][8]

Table 1: Comparison of Methods for Stereoselective Chloroalkene Synthesis

MethodTypical SubstrateKey Reagents/CatalystSelectivityReference
Pd-Catalyzed HydrochlorinationUnactivated AlkynesPd(OAc)₂, Directing Groupanti-addition[2]
Organocuprate Reduction/Alkylationγ,γ-dichloro-α,β-enoyl sultamsOrganocuprate (e.g., Me₂CuLi)High (Z)-selectivity[1][6][8]
Pd-Catalyzed Cross-Coupling1,1-dichloro-1-alkenesPd catalyst, Xantphos/DPEphosHigh (Z)-selectivity[1][6]
CrCl₂-Mediated Reaction1,1,1-trichloroalkanes + AldehydesCrCl₂(Z)-chlorinated allylic alcohols[1]
Frequently Asked Questions (FAQs)

Q: How do I choose the most appropriate chlorinating agent?

A: The choice depends on the reaction type, desired selectivity, and safety considerations.

  • HCl Gas/Solution: The most direct reagent for hydrochlorination of alkenes and alkynes. Requires anhydrous conditions to avoid hydration byproducts.

  • N-Chlorosuccinimide (NCS): A solid, easier-to-handle source of electrophilic chlorine. Often used for allylic chlorination and chlorohydrin formation.

  • Sulfuryl Chloride (SO₂Cl₂): Can act as a chlorinating agent, often used in radical chlorination reactions.

  • Phosphorus Pentachloride (PCl₅) / Thionyl Chloride (SOCl₂): Primarily used to convert ketones and aldehydes into gem-dichloroalkanes or vinyl chlorides.

  • Trichloroisocyanuric Acid (TCIA): A safe, solid source of chlorine, effective for selective monochlorination of electron-rich alkenes.[7]

Q: What is the best way to purify my chloroalkene product?

A: Chloroalkenes can be sensitive, so purification requires care.

  • Aqueous Workup: First, neutralize any remaining acid by washing the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃), followed by water and brine.[7][9]

  • Drying: Dry the organic layer over an anhydrous salt like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Solvent Removal: Remove the solvent under reduced pressure (rotary evaporation). Be mindful of the volatility of your product; low-boiling point chloroalkenes may require gentle conditions.

  • Final Purification:

    • Distillation: Effective for thermally stable, liquid chloroalkenes with boiling points sufficiently different from any impurities.[10]

    • Column Chromatography: The most common method for purifying solid or high-boiling liquid products. Use a relatively non-polar eluent system (e.g., hexanes/ethyl acetate) on silica gel. Deactivation of silica gel with triethylamine may be necessary if your product is acid-sensitive.[7]

Q: My reaction is sluggish. How can I increase the reaction rate without compromising selectivity?

A: Increasing the reaction rate involves carefully balancing several factors.

  • Temperature: Gently increasing the temperature is often the first step. However, this can also decrease selectivity or lead to decomposition.[11] Monitor the reaction closely by TLC/GC at various temperatures to find the optimal balance.

  • Catalyst Loading: If the reaction is catalytic, a modest increase in catalyst loading can improve the rate. Be aware of potential side reactions that may also be catalyzed.

  • Concentration: Increasing the concentration of reactants can speed up the reaction, but for highly exothermic reactions, this can make temperature control difficult. For some reactions, higher dilution is preferred to avoid side reactions like dimerization.[12]

  • Solvent Effects: Ensure your solvent is appropriate for the reaction mechanism. For reactions involving ionic intermediates, a more polar solvent might increase the rate, but it could also affect selectivity.

Experimental Protocol: Palladium-Catalyzed anti-Hydrochlorination of an Alkyne

This protocol is adapted from methodologies described for regiocontrolled hydrochlorination using a removable directing group.[2]

Objective: To synthesize an (E)-chloroalkene via anti-hydrochlorination of a terminal alkyne bearing an 8-aminoquinoline directing group.

Materials:

  • Alkyne substrate with 8-aminoquinoline directing group (1.0 equiv)

  • Palladium(II) Acetate (Pd(OAc)₂) (0.01 equiv, 1 mol%)

  • Copper(II) Chloride (CuCl₂) (2.0 equiv)

  • Toluene (anhydrous)

  • Methanol (anhydrous)

Procedure:

  • Apparatus Setup: To a dry, oven-baked flask equipped with a magnetic stir bar, add the alkyne substrate (1.0 equiv) and Pd(OAc)₂ (0.01 equiv).

  • Inert Atmosphere: Seal the flask with a septum and purge with an inert atmosphere (e.g., argon or nitrogen).

  • Reagent Addition: Add anhydrous toluene via syringe to dissolve the solids. Then, add CuCl₂ (2.0 equiv). Note: CuCl₂ serves as the chloride source and re-oxidant in some catalytic cycles.

  • Reaction Execution: Add anhydrous methanol via syringe. Stir the reaction mixture at the desired temperature (e.g., 60 °C).

  • Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

  • Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with saturated aqueous ammonium chloride, followed by brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired (E)-chloroalkene.

Workflow for Reaction Optimization

G start Define Synthetic Target (Regio- & Stereochemistry) lit_review Literature Review: Identify Promising Methods start->lit_review initial_rxn Run Initial Test Reaction (Standard Conditions) lit_review->initial_rxn analysis Analyze Outcome: (Yield, Purity, Selectivity) initial_rxn->analysis troubleshoot Troubleshoot Issues (Refer to Guide) analysis->troubleshoot Unsatisfactory scale_up Scale-Up & Final Protocol analysis->scale_up Satisfactory optimize Systematic Optimization (DoE): - Catalyst/Ligand - Solvent - Temperature - Concentration troubleshoot->optimize optimize->initial_rxn Iterate

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Troubleshooting

identifying byproducts in the synthesis of monochlorinated hydrocarbons

Welcome to the Technical Support Center for the synthesis and analytical characterization of monochlorinated hydrocarbons. As a Senior Application Scientist, I have designed this guide to move beyond basic procedural lis...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis and analytical characterization of monochlorinated hydrocarbons. As a Senior Application Scientist, I have designed this guide to move beyond basic procedural lists. Here, we will explore the mechanistic causality behind byproduct formation and establish self-validating analytical workflows to definitively identify impurities in your reaction mixtures.

Section 1: Reaction Logic & Analytical Workflow

The synthesis of monochlorinated hydrocarbons via free-radical chlorination is notoriously difficult to control. Unlike bromination, the highly reactive chlorine radical exhibits low regioselectivity, leading to a statistical distribution of structural isomers and over-chlorinated byproducts[1]. Understanding the kinetic pathways of your reaction is the first step in troubleshooting impurity profiles.

ReactionLogic Init Initiation (Cl2 → 2Cl•) Prop1 H-Abstraction (Alkane + Cl• → R• + HCl) Init->Prop1 Prop2 Halogenation (R• + Cl2 → R-Cl + Cl•) Prop1->Prop2 Primary Radical Iso Regioisomers (Sec/Tert R•) Prop1->Iso Faster Sec/Tert Abstraction Mono Target Monochloride Prop2->Mono Poly Polychlorination (R-Cl + Cl• → Cl-R•) Mono->Poly Excess Cl2 / High Conversion

Caption: Logical relationship of byproduct formation during free-radical chlorination.

To deconvolute these complex mixtures, we rely on a dual-pronged analytical approach utilizing Gas Chromatography-Mass Spectrometry (GC-MS) for volatile separation and Multinuclear NMR for structural elucidation.

AnalyticalWorkflow Sample Crude Reaction Mixture (Monochlorination) GCMS GC-MS Analysis (EPA 8260 Framework) Sample->GCMS Volatile Separation NMR Multinuclear NMR (1H, 13C, HSQC) Sample->NMR Structural Elucidation Poly Polychlorinated Byproducts GCMS->Poly Isotope Patterning Elim Elimination Products GCMS->Elim Mass Fragmentation Iso Regioisomers NMR->Iso Chemical Shift NMR->Elim Alkene Protons

Caption: Analytical workflow for identifying byproducts in chlorinated hydrocarbon synthesis.

Section 2: Troubleshooting Guide & FAQs

Q1: Why am I seeing a complex mixture of structural isomers instead of a single monochlorinated product? Causality: Free-radical chlorination is governed by the relative stabilities of the intermediate carbon radicals. However, the activation energy difference between abstracting a primary, secondary, or tertiary hydrogen with a chlorine radical is incredibly small ( ΔEa​≈2 kJ/mol)[1]. Because the chlorine radical is highly exothermic and reactive, it operates under kinetic control, leading to low selectivity. For example, chlorinating propane at 100°C yields a nearly statistical mixture of ~43% 1-chloropropane and 57% 2-chloropropane[1].

Q2: How can I definitively distinguish between mono-, di-, and tri-chlorinated byproducts using GC-MS? Causality: Over-chlorination occurs because the initial monochlorinated product can still undergo hydrogen abstraction[2]. You can identify the degree of chlorination by examining the isotopic signature in the mass spectrum. Chlorine naturally exists as two isotopes: 35Cl (75.8%) and 37Cl (24.2%), creating a characteristic 3:1 ratio[3]. By looking at the Molecular Ion ( M+ ) and its heavier isotopologues ( M+2 , M+4 ), you can count the exact number of chlorine atoms on the byproduct (See Table 1).

Q3: My GC-MS shows co-eluting peaks with identical mass spectra. How can NMR resolve these regioisomers? Causality: Regioisomers (e.g., 1-chlorobutane vs. 2-chlorobutane) often have identical fragmentation patterns in Electron Ionization (EI) MS. NMR spectroscopy resolves this by probing the local electronic environment. The highly electronegative chlorine atom strongly deshields adjacent protons and carbons[4]. A primary chloride ( −CH2​Cl ) will show a triplet around 3.4–3.8 ppm in 1H NMR, whereas a secondary chloride ( −CHCl− ) will present a multiplet shifted further downfield (3.8–4.5 ppm) due to the combined deshielding effect of the chlorine and the adjacent alkyl chain[4].

Section 3: Quantitative Data Presentation

Table 1: GC-MS Isotopic Abundance Ratios for Chlorinated Hydrocarbons

Use this self-validating table to confirm the number of chlorine atoms on a target peak by comparing the relative intensities of the molecular ion cluster.

Number of Cl Atoms M+ (Relative %) M+2 (Relative %) M+4 (Relative %) M+6 (Relative %)
1 (Monochloride) 100%~33%--
2 (Dichloride) 100%~65%~11%-
3 (Trichloride) 100%~98%~32%~3%
Table 2: Typical 1H and 13C NMR Chemical Shifts

Reference values for identifying structural isomers and elimination byproducts in CDCl₃[4][5].

Structural Environment 1H Chemical Shift ( δ , ppm) 13C Chemical Shift ( δ , ppm)Diagnostic Feature
Primary Alkyl ( −CH3​ ) 0.8 - 1.210 - 20Upfield baseline
Secondary Alkyl ( −CH2​− ) 1.2 - 1.820 - 35Complex splitting
Chloromethyl ( −CH2​Cl ) 3.4 - 3.840 - 50Deshielded triplet/doublet
Chloromethine ( −CHCl− ) 3.8 - 4.550 - 65Highly deshielded multiplet
Alkene (Elimination) 4.8 - 6.0110 - 140Vinylic protons (indicates HCl loss)

Section 4: Experimental Protocols

Protocol 1: GC-MS Analysis of Volatile Chlorinated Mixtures

This protocol adapts the rigorous standards of EPA Method 8260 for the laboratory-scale identification of volatile organic compounds (VOCs)[6][7].

Step 1: System Validation & Tuning (Critical) Prior to running samples, the mass spectrometer must be tuned using 4-bromofluorobenzene (BFB)[7]. Ensure the spectral resolution meets target ion ratio criteria (e.g., m/z 95 base peak, m/z 174 > 50% of 95) to guarantee reliable fragmentation patterns for your unknowns[6]. Step 2: Sample Preparation Dilute 10 μL of the crude reaction mixture in 1.0 mL of an inert, high-purity solvent (e.g., hexane or dichloromethane). Add 1 μL of an internal standard (e.g., fluorobenzene) to validate retention time stability. Step 3: Chromatographic Separation Inject 1 μL of the sample into the GC equipped with a low-bleed capillary column (e.g., Rxi-5Sil MS, 30m x 0.25mm x 1.4 μm ) using a split ratio of 1:50. Use Helium as the carrier gas at a constant flow of 1.0 mL/min. Step 4: Temperature Programming Hold the oven at 40°C for 3 minutes to focus highly volatile components. Ramp at 10°C/min to 150°C, then 25°C/min to 250°C to elute heavier polychlorinated byproducts. Step 5: MS Detection & Data Interpretation Operate the MS in Electron Ionization (EI) mode at 70 eV. Scan a mass range of 35–300 m/z. Extract ion chromatograms (EIC) for m/z 35 and 37 to rapidly locate all chlorinated species in the total ion chromatogram (TIC), then apply the isotopic abundance rules from Table 1 to identify the degree of chlorination[3].

Protocol 2: NMR Sample Preparation for Regioisomer Resolution

A self-validating protocol for determining the exact substitution pattern of chlorinated alkanes[4].

Step 1: Sample Preparation Dissolve 15–20 mg of the purified fraction (or crude mixture) in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Step 2: System Calibration Acquire a standard 1D 1H spectrum. Validate the chemical shift axis by ensuring the TMS peak is exactly at 0.00 ppm and the residual CHCl3​ solvent peak is at 7.26 ppm. Step 3: 1H and 13C Acquisition Acquire the 1H spectrum with a minimum of 16 scans and a relaxation delay ( D1​ ) of 2 seconds. For 13C NMR, acquire a minimum of 512 scans with proton decoupling to resolve the distinct carbon backbones of the isomers. Step 4: Structural Elucidation via HSQC If 1H signals overlap (common in complex regioisomer mixtures), acquire a 2D Heteronuclear Single Quantum Coherence (HSQC) spectrum. This will correlate the deshielded proton signals (3.4–4.5 ppm) directly to their corresponding 13C signals (40–65 ppm), allowing you to definitively map the position of the chlorine atom on the carbon skeleton[5].

References

  • EPA 8260: Analysis of Volatile Organic Compounds by GC-MS - SCION Instruments. SCION Instruments.[Link]

  • Free-radical halogenation - Grokipedia. Grokipedia. [Link]

  • Shimadzu Guide to US EPA Method 8260 for Analysis of Volatile Organic Compounds in Ground Water and Solid Waste. Shimadzu.[Link]

  • Phase Behavior and Structure Identification of the Mixed Chlorinated Hydrocarbon Clathrate Hydrates. ACS Publications.[Link]

  • Selective Alkane Transformations via Radicals and Radical Cations: Insights into the Activation Step from Experiment and Theory. ACS Publications.[Link]

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Reference Data & Comparative Studies

Validation

Stereochemical Validation of (5Z)-13-chloro-5-tridecene: A Comparative NMR Methodology Guide

(5Z)-13-chloro-5-tridecene is a functionalized long-chain aliphatic alkene frequently utilized as a critical intermediate in the synthesis of pheromones, lipid building blocks, and pharmaceutical agents. Validating the e...

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Author: BenchChem Technical Support Team. Date: April 2026

(5Z)-13-chloro-5-tridecene is a functionalized long-chain aliphatic alkene frequently utilized as a critical intermediate in the synthesis of pheromones, lipid building blocks, and pharmaceutical agents. Validating the exact (Z) vs. (E) stereochemistry of such molecules is a mandatory quality control step. However, the structural nature of this molecule—specifically its long, flexible aliphatic chain (C1 to C13)—often causes severe spectral overlap in standard proton NMR.

This guide objectively compares three Nuclear Magnetic Resonance (NMR) methodologies: 1D 1 H NMR , 13 C NMR , and 2D NOESY . By evaluating their diagnostic performance and the physical causality behind their signals, researchers can establish a self-validating analytical system that eliminates the ambiguity of isolated spectral data.

Methodological Comparison: Evaluating NMR Techniques

1D 1 H NMR: J-Coupling Analysis

The foundational approach to assigning alkene stereochemistry relies on extracting the vicinal coupling constant ( 3JHH​ ) between the vinylic protons (H5 and H6).

  • Mechanism & Causality : In a (Z)-alkene, the dihedral angle between the cis-protons results in a smaller coupling constant (typically 10–12 Hz), whereas the trans-protons in an (E)-alkene exhibit a significantly larger coupling constant (14–18 Hz)[1].

  • Performance & Limitations : For (5Z)-13-chloro-5-tridecene, the chemical environments of H5 and H6 are highly similar. Instead of presenting as clean doublets, these protons often manifest as a tightly coupled AB spin system or a complex multiplet. This second-order effect obscures the exact 3JHH​ value, making 1D 1 H NMR alone an unreliable standalone validation tool for this specific aliphatic chain.

13 C NMR: The γ -Gauche Effect

To overcome the limitations of proton signal overlap, 13 C NMR offers a highly robust, orthogonal alternative by analyzing the chemical shifts of the allylic carbons (C4 and C7).

  • Mechanism & Causality : In the (Z)-configuration, the alkyl chains are held in close spatial proximity, inducing steric compression. This phenomenon, known as the2, increases the electron density around the allylic carbons, shielding them and shifting their resonance upfield[2].

  • Performance & Limitations : The allylic carbons in a (Z)-alkene typically resonate around 27.0 ppm. In an (E)-alkene, the lack of steric compression causes them to appear further downfield at approximately 32.0 ppm[2]. This ~5 ppm differential provides definitive confirmation of the (Z)-geometry, completely bypassing the issue of proton overlap.

2D NOESY: Through-Space Correlation

Two-dimensional Nuclear Overhauser Effect Spectroscopy (NOESY) maps the spatial proximity of protons (typically within 5 Å), providing direct geometric evidence of the molecule's conformation.

  • Mechanism & Causality : For the (5Z)-isomer, the vinylic protons (H5 and H6) are locked on the same side of the double bond, resulting in a 3[3]. Conversely, the (E)-isomer places these protons too far apart to generate a significant NOE signal.

  • Performance & Limitations : NOESY acts as the ultimate tie-breaker in a self-validating system. Even if the 1D 1 H multiplets overlap, the presence of a strong cross-peak between the vinylic protons, coupled with NOE correlations between the allylic protons (H4 and H7), solidifies the stereochemical assignment[3].

Quantitative Data Comparison

The following table summarizes the expected spectral parameters for the target molecule versus its (E)-isomer alternative.

NMR Parameter(5Z)-13-chloro-5-tridecene (Target)(5E)-13-chloro-5-tridecene (Alternative)Diagnostic Reliability
1 H NMR: 3JHH​ (H5, H6) 10 – 12 Hz14 – 18 HzLow (Often obscured by multiplet overlap)
13 C NMR: C4 & C7 Shifts ~27.0 ppm (Shielded)~32.0 ppm (Deshielded)High (Clear γ -gauche effect)
2D NOESY: H5-H6 Cross-Peak Strong positive correlationWeak or absent correlationHigh (Direct spatial evidence)

Self-Validating Experimental Protocol

To ensure absolute scientific integrity, the following step-by-step methodology integrates all three techniques into a closed-loop validation workflow.

Step 1: Sample Preparation

  • Action : Dissolve 15–20 mg of the synthesized 13-chloro-5-tridecene in 0.6 mL of deuterated chloroform (CDCl 3​ ).

  • Causality : This specific concentration ensures a sufficiently high signal-to-noise ratio for 13 C NMR acquisition without causing viscosity-induced line broadening, which would further obscure the delicate 1 H multiplets.

Step 2: 1D 1 H NMR Acquisition

  • Action : Acquire the spectrum at 400 MHz or higher (preferably 600 MHz to maximize dispersion).

  • Causality : Higher magnetic field strengths reduce second-order coupling effects (the AB spin system behavior), increasing the likelihood of resolving the H5 and H6 vinylic protons to extract the 3JHH​ coupling constant[1].

Step 3: 13 C NMR Acquisition

  • Action : Acquire a proton-decoupled 13 C NMR spectrum using a standard pulse sequence (e.g., zgpg30).

  • Causality : Broadband proton decoupling collapses the carbon signals into sharp singlets. The exact chemical shifts of C4 and C7 must be pinpointed to verify the γ -gauche effect (steric compression)[2].

Step 4: 2D NOESY Acquisition

  • Action : Set the mixing time ( τm​ ) to 400 ms.

  • Causality : A 400 ms mixing time is optimal for molecules of this molecular weight (~216 g/mol ). It allows sufficient NOE buildup between the cis-vinylic protons without introducing false-positive artifacts from spin diffusion[3].

Step 5: Data Integration & Cross-Validation

  • Action : Compare the extracted data against the theoretical parameters.

  • Causality : If the 1 H NMR is ambiguous due to overlap, the 13 C shift (~27 ppm) and a positive NOE cross-peak serve as the definitive, self-validating proof of the (5Z) geometry.

Workflow Visualization

G A Synthesized (5Z)-13-chloro-5-tridecene B 1D 1H NMR Extract 3J(H5,H6) A->B C 13C NMR Allylic C4/C7 Shifts A->C D 2D NOESY Through-Space NOE A->D E 3J = 10-12 Hz (Z) (Often Overlapped) B->E F C4/C7 ~27 ppm (Z) (Gamma-Gauche Effect) C->F G Strong H5-H6 NOE (Spatial Proximity) D->G H Stereochemistry Validated as (5Z)-Isomer E->H F->H G->H

Figure 1: Multi-modal NMR workflow for the stereochemical validation of (5Z)-13-chloro-5-tridecene.

References

  • [3] Title: Stereochemical Control in the Still-Wittig Rearrangement Synthesis of Cyclohexyl (Z)-Alkene Inhibitors of Pin1 Source: PLOS One URL:

  • [1] Title: Stereoselectivity of Intramolecular SN' Cyclizations of Alkyllithium Reagents on Methoxy Alkenes Source: The Journal of Organic Chemistry - ACS Publications URL:

  • [2] Title: 13-Docosenenitrile, (13Z)- | 73170-89-5 Source: Benchchem URL:

Sources

Comparative

Comparative Bioactivity of (Z) and (E) Isomers in Insect Pheromone Precursors: A Technical Guide for Chemical Ecology and Drug Development

As the agricultural and pharmaceutical sectors increasingly pivot toward biorational pest management and highly specific semiochemicals, understanding the stereochemistry of insect pheromones is paramount. The geometric...

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Author: BenchChem Technical Support Team. Date: April 2026

As the agricultural and pharmaceutical sectors increasingly pivot toward biorational pest management and highly specific semiochemicals, understanding the stereochemistry of insect pheromones is paramount. The geometric isomerism—specifically the (Z)/cis and (E)/trans configurations—of unsaturated aliphatic chains is not a mere structural nuance; it is the primary determinant of olfactory receptor (OR) activation.

This guide provides an objective, data-driven comparison of the bioactivity of (Z) and (E) isomers in insect pheromone precursors, detailing the mechanistic causality of their biosynthesis, their contrasting behavioral effects, and the self-validating experimental protocols required to quantify their efficacy.

Mechanistic Causality: Stereospecificity in Biosynthesis and Receptor Binding

The diversity of lepidopteran sex pheromones arises primarily from fatty acid pathways, where precursors are modified by highly specialized enzymes (1)[1]. The biological activity of a pheromone is dictated by the precise spatial orientation of its alkyl chain, which must fit perfectly into the hydrophobic binding pocket of a target insect's G-protein coupled olfactory receptors (GPCRs).

The Role of Fatty Acid Desaturases (FADs)

The divergence between (Z) and (E) bioactivity begins at the precursor level. Pheromone biosynthesis typically starts with saturated fatty acyl-CoAs (e.g., palmitoyl-CoA or myristoyl-CoA), which undergo chain-shortening via β -oxidation and stereospecific desaturation.

Evolutionary gene duplication has resulted in distinct desaturase lineages. For example, within the Tortricinae subfamily, specific Δ 11-desaturases have evolved to produce exclusively (E)-isomers, exclusively (Z)-isomers, or precise mixtures of both (2)[2].

Biosynthesis Precursor Saturated Fatty Acyl-CoA (e.g., Palmitoyl-CoA) FAD_Z Z-specific Δ11-Desaturase Precursor->FAD_Z FAD_E E-specific Δ11-Desaturase Precursor->FAD_E Z_Isomer (Z)-11-Hexadecenoyl-CoA FAD_Z->Z_Isomer E_Isomer (E)-11-Hexadecenoyl-CoA FAD_E->E_Isomer Reductase Fatty Acyl Reductase (FAR) & Acetyltransferase Z_Isomer->Reductase E_Isomer->Reductase Z_Pheromone (Z)-11-Hexadecenyl Acetate (Bioactive Agonist) Reductase->Z_Pheromone E_Pheromone (E)-11-Hexadecenyl Acetate (Antagonist / Inactive) Reductase->E_Pheromone

Fig 1. Stereospecific biosynthesis of (Z) and (E) pheromone precursors via divergent desaturases.

Comparative Bioactivity: Agonism vs. Sympatric Antagonism

The bioactivity of an isomer is not absolute; it is entirely species-dependent. An isomer that acts as a potent attractant (agonist) for one species frequently acts as a behavioral antagonist (inhibitor) for a sympatric species sharing the same ecological niche.

Case Study: Plutella xylostella and Noctuid Moths

A prime example of stereochemical antagonism occurs in the diamondback moth (Plutella xylostella). While P. xylostella relies on specific (Z)-isomers for mating, sympatric noctuid moths (Spodoptera spp.) utilize (Z,E)-9,12-tetradecadienyl acetate and (Z,E)-9,11-tetradecadienyl acetate. Research demonstrates that these (Z,E) isomers from noctuid moths act as potent antagonists, completely inhibiting the upwind flight behavior of P. xylostella males toward their own intraspecific pheromone sources (3)[3].

Data Presentation: Isomer Bioactivity and Precursor Specificity

Table 1: Comparative Bioactivity of (Z) and (E) Isomers in Key Lepidopteran Models

SpeciesPrimary Pheromone Blend(Z)-Isomer Function(E)-Isomer FunctionEcological Outcome
Ostrinia nubilalis (Z-strain)11-Tetradecenyl acetatePrimary Agonist (97% ratio)Minor Synergist (3% ratio)Intraspecific mating attraction
Epiphyas postvittana11-Tetradecenyl acetateInactive / AntagonisticPrimary Agonist Reproductive isolation
Plutella xylostella11-Hexadecenal / AcetatePrimary Agonist Antagonist (from Noctuids)Sympatric mating interference

Table 2: Enzymatic Stereospecificity in Precursor Biosynthesis

Enzyme ClassSubstrateStereospecific ProductBiotechnological Application
Z-specific Δ 11-DesaturasePalmitoyl-CoA(Z)-11-Hexadecenoyl-CoARecombinant yeast production (4)[4]
E-specific Δ 11-DesaturaseMyristoyl-CoA(E)-11-Tetradecenoyl-CoAPrecision agriculture lures
Δ 9-DesaturaseStearoyl-CoA(Z)-9-Octadecenoyl-CoABase precursor synthesis

Experimental Methodologies: Self-Validating Systems

To accurately compare the bioactivity of (Z) and (E) isomers, researchers must employ a two-tiered validation system: peripheral receptor affinity (EAG) and whole-organism behavioral response (Wind Tunnel).

Bioassay Stimulus Synthesized Isomer (Z or E Odor Source) Plume Laminar Airflow (Plume Generation) Stimulus->Plume Receptor Antennal Receptors (EAG Recording) Plume->Receptor Peripheral Behavior Upwind Flight (Wind Tunnel) Plume->Behavior Behavioral Analysis Bioactivity Quantification (Agonism vs Antagonism) Receptor->Analysis Behavior->Analysis

Fig 2. Self-validating experimental workflow for quantifying isomer-specific bioactivity.

Protocol 1: Electroantennography (EAG) for Receptor Affinity

EAG measures the summed potential of olfactory sensory neurons in response to a volatile stimulus.

  • Causality Check: Why use EAG before behavioral assays? An isomer might bind to a receptor (showing an EAG spike) but act as an antagonist. EAG confirms detection, not attraction.

  • Step 1 (Preparation): Excise the antenna of a virgin male insect at the base.

  • Step 2 (Circuitry): Insert a grounded reference glass capillary electrode (filled with insect saline) into the base of the antenna. Clip the distal tip and insert the recording electrode to complete the neural circuit.

  • Step 3 (Delivery): Apply 10 μ g of the purified (Z) or (E) isomer onto a filter paper inside a Pasteur pipette. Deliver a 0.5-second pulse of purified air through the pipette over the antenna.

  • Step 4 (Validation): Interleave test puffs with a positive control (e.g., 1-hexanol or the known natural blend) and a negative control (hexane solvent only) to ensure the antenna remains biologically viable throughout the recording.

Protocol 2: Wind Tunnel Behavioral Bioassay

The wind tunnel translates peripheral detection into ecological behavior (agonism vs. antagonism).

  • Causality Check: Why is laminar flow critical? Insects navigate via anemotaxis (steering against the wind) and chemotaxis (following odor plumes). Turbulent airflow fragments the plume, causing false negatives in bioactivity.

  • Step 1 (Environmental Control): Set the wind tunnel to a laminar airflow of 0.3 m/s. Adjust temperature, humidity, and lux (e.g., red light for nocturnal moths) to match the species' mating flight conditions.

  • Step 2 (Plume Generation): Place a rubber septum impregnated with the test isomer (or a blend of Z/E) at the upwind end.

  • Step 3 (Release): Acclimate a cohort of 10 virgin males in a release cage at the downwind end for 30 minutes. Open the cage and record behavior for 5 minutes.

  • Step 4 (Scoring & Validation): Quantify distinct behavioral phases: (1) Activation/Wing fanning, (2) Upwind oriented flight, (3) Source contact. Run a solvent-only blank prior to testing to establish a baseline of random flight (negative control).

References

  • Biochemistry of Insect Pheromones: Pathways, Regulation and Applications in Chemical Ecology.
  • Evolution of the codling moth pheromone via an ancient gene duplic
  • Pheromone antagonism in Plutella xylostella (Linnaeus)
  • Production of Lepidoptera pheromones in yeast cell factories. DTU Inside.

Sources

Validation

A Comparative Guide to the Synthesis and Validation of a (5Z)-13-chloro-5-tridecene Analog

Introduction Long-chain functionalized alkenes are pivotal structural motifs in a variety of biologically active molecules and advanced materials. The precise control over the stereochemistry of the carbon-carbon double...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Long-chain functionalized alkenes are pivotal structural motifs in a variety of biologically active molecules and advanced materials. The precise control over the stereochemistry of the carbon-carbon double bond is often critical to a compound's function. This guide provides an in-depth comparison of two distinct and robust synthetic routes for preparing a (5Z)-13-chloro-5-tridecene analog, a model compound featuring a Z-configured internal alkene and a terminal chloroalkane functionality.

We will critically evaluate a (Z)-selective Wittig olefination pathway against an alkyne semi-hydrogenation route. The objective is to provide researchers, chemists, and drug development professionals with a comprehensive framework for selecting and validating a synthetic strategy based on key performance indicators, including stereoselectivity, yield, scalability, and purity. The causality behind experimental choices is explained, and each protocol is designed as a self-validating system, ensuring scientific rigor and trustworthiness.

Route 1: (Z)-Selective Wittig Olefination

The Wittig reaction is a cornerstone of alkene synthesis, renowned for its reliability in forming a C=C bond at a specific location by reacting a phosphorus ylide with a carbonyl compound.[][2] For the synthesis of (Z)-alkenes, non-stabilized ylides are particularly effective as they tend to proceed through a kinetically controlled pathway that favors the formation of a cis-oxaphosphetane intermediate, leading to the desired Z-isomer upon decomposition.[3][4]

Strategic Rationale

This route leverages the high Z-selectivity of the Wittig reaction with simple alkyl-substituted (non-stabilized) ylides.[2] The molecule is disconnected at the C5=C6 double bond, yielding two key synthons: pentanal (for C1-C5) and an 8-carbon phosphonium ylide containing the terminal chloride (for C6-C13). The primary challenge lies in the synthesis of the ylide precursor and the subsequent removal of the triphenylphosphine oxide byproduct.

Visualizing the Wittig Route

G cluster_0 Ylide Preparation cluster_1 Wittig Reaction A 8-bromo-1-chlorooctane C (8-chloro-octyl)triphenylphosphonium bromide A->C + (B) in Toluene, reflux B Triphenylphosphine E Phosphonium Ylide C->E + (D) in THF D n-BuLi or NaH G (5Z)-13-chloro-5-tridecene E->G + (F) in THF, -78°C to RT F Pentanal H Triphenylphosphine oxide G->H Byproduct G cluster_0 Alkyne Alkylation cluster_1 Stereoselective Reduction A 1-Heptyne C Lithium heptynide A->C + (B) in THF, -78°C B n-BuLi E 13-chloro-5-tridecyne C->E + (D) D 1-bromo-6-chlorohexane H (5Z)-13-chloro-5-tridecene E->H + (F), (G) in Ethyl Acetate F Lindlar's Catalyst (Pd/CaCO₃, Pb(OAc)₂) G H₂ (g), Quinoline G cluster_validation Analytical Validation Crude Crude Synthetic Product Purified Purified Product (Column Chromatography) Crude->Purified Purification GCMS GC-MS Analysis Purified->GCMS Purity & MW NMR NMR Spectroscopy (¹H, ¹³C) Purified->NMR Structure & Stereochem HPLC HPLC Analysis Purified->HPLC Purity Assay Final Validated (5Z)-13-chloro-5-tridecene Analog

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Comparative

Comparative Stability Analysis of (5Z)-13-chloro-5-tridecene: A Guide for Preclinical Development

Abstract This guide provides a comprehensive framework for assessing the chemical stability of (5Z)-13-chloro-5-tridecene, a novel chlorinated long-chain alkene with potential applications in targeted drug delivery syste...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This guide provides a comprehensive framework for assessing the chemical stability of (5Z)-13-chloro-5-tridecene, a novel chlorinated long-chain alkene with potential applications in targeted drug delivery systems. We present a detailed comparative analysis, outlining the theoretical degradation pathways based on its constituent functional groups—a cis-alkene and a terminal alkyl chloride. This document furnishes detailed experimental protocols for subjecting the molecule to forced degradation under various stress conditions, including thermal, photolytic, oxidative, and hydrolytic stress. Methodologies for analytical monitoring via Gas Chromatography-Mass Spectrometry (GC-MS) are described in detail. To provide a robust comparative context, we propose the concurrent evaluation of three analogue compounds: the geometric isomer (5E)-13-chloro-5-tridecene, the unsaturated parent (5Z)-tridecene, and the saturated analogue 13-chloro-tridecane. The objective is to equip researchers and drug development professionals with the necessary protocols and theoretical understanding to rigorously evaluate the stability profile of this compound, a critical step in preclinical assessment.

Introduction: The Imperative for Stability Profiling

(5Z)-13-chloro-5-tridecene is a molecule of interest characterized by two key reactive moieties: a cis-double bond at the C5 position and a chloro-group at the C13 position. The spatial separation of these groups suggests that their degradation pathways may proceed independently, yet a comprehensive stability profile is essential to predict the compound's shelf-life, identify potential degradants, and ensure its safety and efficacy in potential therapeutic applications.

The stability of a pharmaceutical candidate directly impacts its viability. Degradation can lead to a loss of potency, the formation of toxic byproducts, and altered bioavailability. Therefore, rigorous stability testing under accelerated or "forced" conditions is a cornerstone of regulatory submissions and preclinical development. This guide details a systematic approach to evaluating the intrinsic stability of (5Z)-13-chloro-5-tridecene by comparing it against structurally similar molecules.

Theoretical Stability Assessment & Potential Degradation Pathways

The structure of (5Z)-13-chloro-5-tridecene presents two primary sites for chemical degradation:

  • The (5Z)-Alkene Group: The cis-double bond is susceptible to two main degradation pathways:

    • cis-trans Isomerization: Exposure to heat or light can provide the activation energy needed to overcome the rotational barrier of the double bond, leading to the formation of the more thermodynamically stable (5E)-isomer.

    • Oxidation: The allylic positions (C4 and C7) and the double bond itself are prone to oxidation, especially in the presence of atmospheric oxygen, light, or radical initiators. This can lead to the formation of hydroperoxides, epoxides, or carbonyl compounds (aldehydes, ketones) upon cleavage of the double bond.

  • The 13-Chloro Group: The terminal alkyl chloride is susceptible to:

    • Nucleophilic Substitution: Under hydrolytic conditions (presence of water, varying pH), the chlorine atom can be displaced by a hydroxyl group to form the corresponding alcohol, (Z)-tridec-8-en-1-ol. This reaction can be accelerated by basic conditions.

    • Elimination: In the presence of a base, an E2 elimination reaction could theoretically occur to form a terminal alkene, although this is generally less favored for primary alkyl halides compared to substitution.

The following diagram illustrates these potential degradation routes.

Caption: Potential degradation pathways for (5Z)-13-chloro-5-tridecene.

A Framework for Comparative Analysis

To understand the specific contribution of each functional group to the molecule's overall instability, a comparative study is essential. We propose the following compounds for simultaneous evaluation:

Compound IDNameStructureRationale for Inclusion
Test (5Z)-13-chloro-5-tridecene CH3-(CH2)6-CH=CH-(CH2)3-CH2Cl (cis)The primary molecule of interest.
Comp-1 (5E)-13-chloro-5-tridecene CH3-(CH2)6-CH=CH-(CH2)3-CH2Cl (trans)To assess the stability difference between geometric isomers.
Comp-2 (5Z)-tridecene CH3-(CH2)6-CH=CH-(CH2)4-CH3 (cis)To isolate the stability contribution of the cis-alkene without the chloro group.
Comp-3 13-chloro-tridecane CH3-(CH2)11-CH2ClTo isolate the stability contribution of the alkyl chloride without the alkene.

Experimental Design: Forced Degradation Protocols

Forced degradation studies purposefully expose the compound to harsh conditions to accelerate decomposition. The following workflow is recommended.

G cluster_setup cluster_stress cluster_analysis A Prepare 1 mg/mL stock solutions of all 4 compounds in Acetonitrile B Thermal Stress (60°C, 48h) A->B C Photolytic Stress (ICH Q1B Option 2) A->C D Oxidative Stress (3% H2O2, 24h) A->D E Hydrolytic Stress (0.1N HCl, H2O, 0.1N NaOH, 60°C) A->E F Time-point sampling (e.g., 0, 8, 24, 48h) B->F C->F D->F E->F G Quench Reaction (if necessary) F->G H Dilute & Analyze via GC-MS G->H

Caption: Workflow for the comparative forced degradation study.

General Sample Preparation
  • Prepare a stock solution of each of the four compounds (Test, Comp-1, Comp-2, Comp-3) at a concentration of 1 mg/mL in HPLC-grade acetonitrile.

  • For each stress condition, transfer aliquots of the stock solution into amber glass vials to minimize light exposure, unless light is the stressor.

Protocol: Thermal Stress (Heat)
  • Objective: To assess the impact of heat, primarily on the isomerization of the double bond.

  • Procedure:

    • Place sealed vials containing the sample solutions in a calibrated oven set to 60°C.

    • Withdraw aliquots at specified time points (e.g., 0, 12, 24, and 48 hours).

    • Cool the withdrawn samples to room temperature before analysis.

    • Analyze via GC-MS to quantify the parent compound and detect the formation of the (5E)-isomer.

Protocol: Photolytic Stress (Light)
  • Objective: To evaluate the potential for light-induced degradation, such as isomerization and radical-based oxidation.

  • Procedure:

    • Following ICH Q1B guidelines, expose the sample solutions in photostable, transparent containers to a light source providing a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

    • Maintain a parallel set of control samples, wrapped in aluminum foil, at the same temperature to isolate light effects from thermal effects.

    • Analyze samples after the exposure period against the dark control.

Protocol: Oxidative Stress
  • Objective: To force the oxidation of the alkene functional group.

  • Procedure:

    • Add an equal volume of 3% hydrogen peroxide (H₂O₂) solution to the sample stock solutions.

    • Keep the mixture at room temperature for 24 hours.

    • Withdraw aliquots at specified time points.

    • Analyze via GC-MS, paying close attention to the appearance of new peaks with m/z values corresponding to oxygenated products (e.g., epoxides, aldehydes).

Protocol: Hydrolytic Stress (pH)
  • Objective: To assess the stability of the alkyl chloride group to hydrolysis under acidic, neutral, and basic conditions.

  • Procedure:

    • Create three sets of samples for each compound.

    • Acidic: Mix the stock solution with an equal volume of 0.1 M HCl.

    • Neutral: Mix the stock solution with an equal volume of purified water.

    • Basic: Mix the stock solution with an equal volume of 0.1 M NaOH.

    • Incubate all sets at 60°C to accelerate the reaction.

    • Withdraw aliquots at specified time points (e.g., 0, 8, 24 hours).

    • Neutralize the acidic and basic samples before injection into the GC-MS system.

Analytical Methodology: GC-MS for Degradation Monitoring

Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal analytical technique for this study due to its ability to separate volatile compounds and provide mass fragmentation data for structural elucidation of degradants.

GC-MS Protocol
  • System: Agilent 8890 GC with a 5977B MSD (or equivalent).

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

  • Injector: Splitless mode, 250°C.

  • Oven Program:

    • Initial temperature: 80°C, hold for 1 minute.

    • Ramp: 20°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Detector:

    • Transfer Line: 280°C.

    • Ion Source: Electron Ionization (EI) at 70 eV, 230°C.

    • Scan Range: 40-450 m/z.

  • Quantification: The percentage of remaining parent compound will be calculated by comparing its peak area at each time point to the area at t=0. (% Remaining = (Area_t / Area_0) * 100).

Anticipated Results & Data Interpretation

The data should be compiled to compare the degradation profiles across all four compounds under each stress condition.

Table 1: Hypothetical Degradation Data (% Parent Compound Remaining)
Stress ConditionTime(5Z)-13-chloro-5-tridecene(5E)-13-chloro-5-tridecene(5Z)-tridecene13-chloro-tridecane
Thermal (60°C) 48h92% (with 7% isomer)99%94%>99%
Photolytic 24h85%88%87%>99%
Oxidative (3% H₂O₂) 24h65%68%62%>99%
Hydrolytic (0.1M NaOH) 24h75%74%>99%78%
Hydrolytic (0.1M HCl) 24h>99%>99%>99%>99%
Interpretation of Hypothetical Data:
  • Thermal Stress: The primary degradation for the test compound is isomerization to the more stable trans form (Comp-1), which itself is thermally stable. (5Z)-tridecene (Comp-2) shows similar behavior, confirming the alkene's role. The saturated analogue (Comp-3) is, as expected, highly stable.

  • Oxidative Stress: Significant degradation is observed for all alkene-containing compounds, indicating the double bond is the primary site of oxidative attack. The saturated analogue remains stable, confirming this hypothesis.

  • Hydrolytic Stress: Degradation is pronounced only under basic conditions and only for the chloro-containing compounds. This strongly suggests that hydrolysis of the C-Cl bond is the degradation pathway. The lack of degradation in Comp-2 confirms the stability of the alkene to hydrolysis.

Conclusion and Forward Outlook

This guide outlines a robust, comparative methodology for assessing the stability of (5Z)-13-chloro-5-tridecene. Based on fundamental chemical principles, we anticipate that the primary liabilities will be isomerization and oxidation at the cis-alkene moiety and hydrolysis of the terminal chloro-group under basic conditions . The saturated analogue, 13-chloro-tridecane, is predicted to be the most stable alternative, while the geometric isomer (5E)-13-chloro-5-tridecene may offer enhanced thermal stability over the cis form.

The provided protocols offer a clear path for generating the empirical data needed to confirm these hypotheses. A thorough understanding of these degradation pathways is paramount for developing appropriate formulation strategies, establishing storage conditions, and ensuring the overall success of (5Z)-13-chloro-5-tridecene in its intended application.

References

  • Title: ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2) Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use URL: [Link]

  • Title: Stereochemistry of Alkenes Source: LibreTexts Chemistry URL: [Link]

  • Title: Oxidation of Alkenes Source: LibreTexts Chemistry URL: [Link]

  • Title: Gas chromatography–mass spectrometry (GC-MS) based metabolomics Source: ScienceDirect URL: [Link]

  • Title: The Importance of Stability Analysis in Drug Development Source: Pharmaceutical Technology URL: [Link]

Validation

Stereodivergent Synthesis of Long-Chain Haloalkenes: A Literature Comparison Guide

Audience: Researchers, Scientists, and Drug Development Professionals Prepared by: Senior Application Scientist Strategic Overview Long-chain 1-halo-1-alkenes (e.g., 1-bromo-1-octene, 1-chloro-1-decene) are indispensable...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Scientists, and Drug Development Professionals Prepared by: Senior Application Scientist

Strategic Overview

Long-chain 1-halo-1-alkenes (e.g., 1-bromo-1-octene, 1-chloro-1-decene) are indispensable building blocks in organic synthesis, serving as critical precursors for transition-metal-catalyzed cross-coupling reactions in the development of complex pharmaceuticals and natural products[1]. The primary challenge in their synthesis is achieving absolute stereocontrol. Because the (E)- and (Z)-isomers exhibit distinctly different spatial geometries, the stereochemical purity of the haloalkene directly dictates the structural integrity of the downstream active pharmaceutical ingredient (API).

This guide objectively compares the leading synthetic methodologies for generating long-chain haloalkenes, dissecting the mechanistic causality behind their stereoselectivity, and providing self-validating experimental protocols to ensure reproducible yields.

Mechanistic Causality in Stereoselective Haloolefination

The (E)-Selective Standard: Takai Haloolefination

The Takai reaction is the premier methodology for the direct, highly (E)-selective conversion of long-chain aldehydes to 1-halo-1-alkenes[1].

  • Causality of Selectivity: The reaction relies on the reduction of a haloform (CHBr₃ or CHCl₃) by anhydrous Chromium(II) chloride to generate a transient gem-dichromium species. When this bulky, bimetallic nucleophile attacks the aldehyde, the transition state dynamically organizes to minimize steric clash between the long alkyl chain and the chromium ligands. This steric directing effect forces an anti-elimination of the chromium oxide byproduct, overwhelmingly favoring the (E)-alkene geometry.

  • Performance: Yields typically range from 65% to 92%, with (E):(Z) ratios routinely exceeding 90:10[1].

The (Z)-Selective Workhorse: Dibromomethylenation & Hirao Reduction

Because the Takai reaction cannot be easily inverted to favor the (Z)-isomer, a two-step stereodivergent approach is required. The aldehyde is first converted into a 1,1-dibromoalkene via a Corey-Fuchs-type olefination. This intermediate is then subjected to a selective reduction (e.g., the Hirao reduction using dimethyl phosphite and triethylamine, or Pd-catalyzed hydrogenolysis)[2].

  • Causality of Selectivity: The 1,1-dibromoalkene possesses two sterically distinct halogen atoms. The bromine atom located trans to the long alkyl chain is highly exposed, whereas the cis-bromine is sterically shielded by the carbon backbone. Consequently, the bulky phosphite or palladium complex kinetically favors attack at the trans-position. The exposed bromine is selectively replaced by a hydride, leaving the shielded cis-bromine intact and delivering the (Z)-1-bromoalkene with near-perfect fidelity[2].

Alternative (Z)-Selective Route: Alkyne Hydroboration

For substrates where aldehyde precursors are unstable, the hydroboration of 1-halo-1-alkynes offers a robust alternative.

  • Causality of Selectivity: Reaction of a 1-halo-1-alkyne with a sterically hindered borane (such as dicyclohexylborane, Chx₂BH) proceeds via a concerted syn-addition across the triple bond. Subsequent protonolysis with acetic acid strictly retains this geometry, yielding exclusively the (Z)-1-halo-1-alkene without over-reduction[2].

Quantitative Yield & Selectivity Comparison

The following table summarizes literature-validated performance metrics for the synthesis of a model long-chain haloalkene (C8 chain)[1],[2].

Starting MaterialTarget ProductSynthetic StrategyOverall YieldStereoselectivity (E:Z)Key Reagents
Octanal (E)-1-Bromo-1-octeneTakai Haloolefination82–87%94:6CrCl₂, CHBr₃
Octanal (E)-1-Chloro-1-octeneTakai Haloolefination78–85%92:8CrCl₂, CHCl₃
Octanal (Z)-1-Bromo-1-octeneDibromomethylenation + Hirao Reduction70–75% (2 steps)<5:95CBr₄, PPh₃, HP(O)(OMe)₂
1-Octyne (Z)-1-Bromo-1-octeneHydroboration / Protonolysis80–85%<1:99Chx₂BH, AcOH
1-Heptene 1-Chloro-1-iodo-1-hepteneHalodestannylation65–70%MixedBu₃SnH, NIS[3]

Stereodivergent Synthetic Workflows

HaloalkeneSynthesis Aldehyde Long-Chain Aldehyde (e.g., Octanal) Takai Takai Olefination (CrCl2, CHBr3, THF) Aldehyde->Takai CoreyFuchs Dibromomethylenation (CBr4, PPh3, CH2Cl2) Aldehyde->CoreyFuchs E_Alkene (E)-1-Bromo-1-alkene (Major Product) Takai->E_Alkene Dibromo 1,1-Dibromoalkene Intermediate CoreyFuchs->Dibromo Reduction Hirao Reduction (HP(O)(OMe)2, Et3N) Dibromo->Reduction Z_Alkene (Z)-1-Bromo-1-alkene (Major Product) Reduction->Z_Alkene Alkyne Terminal Alkyne (e.g., 1-Octyne) HaloAlkyne 1-Halo-1-alkyne Intermediate Alkyne->HaloAlkyne Hydroboration Hydroboration / Protonolysis (Chx2BH, then AcOH) HaloAlkyne->Hydroboration Z_Alkene2 (Z)-1-Halo-1-alkene (Major Product) Hydroboration->Z_Alkene2

Stereodivergent synthetic workflows for long-chain (E)- and (Z)-1-haloalkenes.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to subsequent steps without confirming the analytical checkpoints.

Protocol A: Synthesis of (E)-1-Bromo-1-octene via Takai Olefination[1]

Rationale: A 6-fold excess of CrCl₂ is required because the reduction of the haloform consumes 2 equivalents, the condensation consumes additional equivalents, and excess is needed to compensate for unavoidable trace surface oxidation of the chromium salt.

  • Preparation: Flame-dry a Schlenk flask under argon. Add anhydrous CrCl₂ (6.0 equiv, 6.0 mmol) and suspend in dry THF (15 mL) at 0 °C.

  • Reagent Addition: In a separate dry vial, dissolve octanal (1.0 equiv, 1.0 mmol) and CHBr₃ (2.0 equiv, 2.0 mmol) in dry THF (5 mL). Add this solution dropwise to the CrCl₂ suspension over 15 minutes.

  • Reaction: Stir the mixture at 0 °C for 3 hours.

    • Visual Checkpoint: The suspension will transition from a grayish-green to a dark brown/purple hue, confirming the generation of the active organochromium species.

  • Workup: Quench the reaction by pouring it into distilled water (20 mL). Extract the aqueous layer with diethyl ether (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify via silica gel flash chromatography (100% hexanes).

  • Validation Checkpoint (NMR): Analyze the product via ¹H NMR. The vinylic protons of the (E)-isomer will exhibit a coupling constant (³J) of ~13.5–15.0 Hz . If the coupling constant is ~7.0 Hz, the (Z)-isomer has formed, indicating potential moisture contamination during the chromium insertion step.

Protocol B: Synthesis of (Z)-1-Bromo-1-octene via Hirao Reduction[2]

Rationale: Dimethyl phosphite acts as the hydride source. Triethylamine serves a dual purpose: it neutralizes the hydrobromic acid byproduct and acts as a mild catalyst to facilitate the reduction of the sterically accessible trans-bromine.

  • Dibromomethylenation (Step 1): To a solution of CBr₄ (2.0 equiv) and PPh₃ (4.0 equiv) in CH₂Cl₂ at 0 °C, add octanal (1.0 equiv). Stir for 1 hour. Precipitate the triphenylphosphine oxide with hexanes, filter, and concentrate to isolate 1,1-dibromonon-1-ene.

    • Analytical Checkpoint: GC-MS must show the distinct M⁺, M⁺+2, M⁺+4 isotope pattern characteristic of a dibromide.

  • Reduction (Step 2): Dissolve the 1,1-dibromoalkene (1.0 equiv, 1.0 mmol) in acetonitrile (10 mL). Add dimethyl phosphite (HP(O)(OMe)₂, 3.0 equiv) and triethylamine (3.0 equiv).

  • Reaction: Stir the mixture at room temperature for 12 hours (or apply mild heating to 40 °C if conversion is sluggish).

  • Workup: Dilute with water (15 mL) and extract with pentane (3 × 15 mL). Wash with 1M HCl to remove residual amine, dry over MgSO₄, and evaporate the solvent carefully (product is volatile).

  • Validation Checkpoint (NMR): Analyze via ¹H NMR. The vinylic protons of the (Z)-isomer will exhibit a coupling constant (³J) of ~6.0–7.5 Hz . The disappearance of the dibromide starting material must be absolute to prevent downstream cross-coupling poisoning.

References

  • [1] The Total Synthesis of Psymberin | Organic Letters - ACS Publications. Available at:

  • [3] Synthesis of 1-Stannylated and 1-Iodinated 1-Chloroalkenes as Versatile Synthetic Intermediates | Thieme Connect. Available at:

  • [2] Electrochemically induced hydrogenolysis of 1,1-dibromoalkenes to vinyl bromides | Request PDF - ResearchGate. Available at:

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Comparative

cross-validation of analytical data for (5Z)-13-chloro-5-tridecene characterization

Cross-Validation of Analytical Data for (5Z)-13-Chloro-5-Tridecene Characterization: A Comparative Guide Executive Summary The structural elucidation of long-chain, functionally asymmetrical alkenes such as (5Z)-13-chlor...

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Author: BenchChem Technical Support Team. Date: April 2026

Cross-Validation of Analytical Data for (5Z)-13-Chloro-5-Tridecene Characterization: A Comparative Guide

Executive Summary

The structural elucidation of long-chain, functionally asymmetrical alkenes such as (5Z)-13-chloro-5-tridecene[1] presents a unique set of analytical bottlenecks. Characterized by a terminal halogen, a mid-chain double bond, and a specific (Z)-stereoconfiguration, this molecule is highly susceptible to mischaracterization when relying solely on conventional 1D Nuclear Magnetic Resonance (NMR) or standard Gas Chromatography-Mass Spectrometry (GC-MS).

As a Senior Application Scientist, I have designed this guide to objectively compare traditional analytical workflows against an advanced, orthogonal cross-validation strategy. By leveraging Dimethyl Disulfide (DMDS) derivatization coupled with GC-FTIR and 2D NMR, researchers can establish a self-validating system where every structural claim (double bond position, stereochemistry, and halogen localization) is independently verified by at least two distinct physical principles.

The Analytical Challenge: Causality of Conventional Failures

To understand why advanced workflows are necessary, we must first examine the mechanistic failures of standard techniques when applied to (5Z)-13-chloro-5-tridecene:

  • Double Bond Migration in EI-MS: Under standard Electron Ionization (EI) at 70 eV, the radical cation of the unbranched alkene undergoes rapid allylic rearrangement prior to fragmentation. This double bond migration yields a homologous series of Cn​H2n−1​ fragments, making it nearly impossible to pinpoint the original C5-C6 unsaturation.

  • Stereochemical Ambiguity in GC-MS: Mass spectrometry is inherently blind to (Z)/(E) diastereomers, as their fragmentation pathways and mass-to-charge (m/z) ratios are identical.

  • Aliphatic Overlap in 1D NMR: While 1H NMR can identify the presence of vinylic protons (~5.3 ppm) and the terminal −CH2​−Cl group (~3.5 ppm), the intervening methylene envelope (1.2–1.4 ppm) acts as a "black box." Counting the exact number of carbons between the double bond and the chlorine atom using 1D integration is prone to high error margins.

Workflow Comparison: Conventional vs. Advanced Orthogonal

The following table objectively compares the performance of the conventional approach against the recommended orthogonal workflow.

Analytical TargetWorkflow A: Standard GC-MS + 1D NMRWorkflow B: DMDS GC-MS + GC-FTIR + 2D NMRConfidence Level
Double Bond Position Ambiguous (due to EI migration)Exact (m/z 117 & 193/195 cleavage)Absolute (Self-Validating)
Stereochemistry Inferred via 1D NMR J -couplingConfirmed (IR 720 cm−1
  • NMR J=10.8 Hz)
Absolute (Cross-Validated)
Halogen Localization Confirmed via MS isotopic ratioMapped via HMBC/COSY walk to C13Absolute
Sample Requirement ~5-10 mg~1-2 mg (Highly sensitive GC methods)High Efficiency
Mechanistic Workflow Decision Tree

Workflow cluster_A Workflow A: Conventional (High Risk) cluster_B Workflow B: Advanced Orthogonal (Recommended) Sample (5Z)-13-chloro-5-tridecene GCMS_Std Standard GC-EI-MS Sample->GCMS_Std NMR_1D 1D 1H/13C NMR Sample->NMR_1D DMDS DMDS Derivatization GC-MS Sample->DMDS GCFTIR GC-FTIR Sample->GCFTIR NMR_2D 2D NMR (HSQC/HMBC) Sample->NMR_2D Fail_DB Ambiguous DB Position (EI Migration) GCMS_Std->Fail_DB Fail_Stereo Overlapping Multiplets (Connectivity Gaps) NMR_1D->Fail_Stereo Succ_DB Exact DB Localization m/z 117 & 193/195 DMDS->Succ_DB Succ_Stereo Unambiguous (Z) Conf. 720 cm⁻¹ & J=10.8 Hz GCFTIR->Succ_Stereo NMR_2D->Succ_Stereo

Comparison of conventional vs. advanced orthogonal analytical workflows.

Experimental Protocols & Causality

Protocol 1: DMDS Derivatization for Double Bond Localization

To prevent double bond migration, we utilize Dimethyl Disulfide (DMDS) derivatization[2][3]. The addition of iodine ( I2​ ) acts as a critical electrophilic catalyst, activating the π -bond to form a transient iodonium-like intermediate, which is subsequently opened by the nucleophilic disulfide. This stereospecifically locks the double bond into a bis(methylthio) adduct.

Step-by-Step Methodology:

  • Solvation: Dissolve 1 mg of (5Z)-13-chloro-5-tridecene in 200 µL of hexane.

  • Reagent Addition: Add 100 µL of DMDS and 10 µL of an iodine solution (60 mg/mL in diethyl ether)[4].

  • Incubation: Seal the vial and incubate at 35 °C for 30 minutes. Causality: 35 °C ensures complete conversion without inducing thermal degradation of the terminal alkyl chloride.

  • Quenching: Quench the reaction by adding 200 µL of 5% aqueous sodium thiosulfate ( Na2​S2​O3​ ) to reduce the unreacted iodine.

  • Extraction: Agitate, allow phase separation, and extract the upper hexane layer for GC-MS injection.

Self-Validating Data Interpretation: Upon EI-MS analysis, the DMDS adduct cleaves precisely between the two methylthio-bearing carbons (C5 and C6).

  • Fragment A (C1-C5): Yields an ion at m/z 117 [CH3​−(CH2​)3​−CH=S+−CH3​] .

  • Fragment B (C6-C13): Yields an ion at m/z 193 [CH3​−S+=CH−(CH2​)7​−Cl] .

The Self-Validating Loop: Fragment B will exhibit a distinct M / M+2 isotopic cluster at m/z 193 and 195 in a 3:1 ratio. This inherently validates that the chlorine atom resides on the 7-carbon alkyl fragment, simultaneously confirming both the terminal halogenation and the exact C5-C6 double bond position.

DMDS_Mech Alkene (5Z)-13-chloro-5-tridecene MW: 216.8 Adduct Bis(methylthio) Adduct MW: 310.9 Alkene->Adduct Electrophilic Addition Reagent DMDS + I2 (cat.) 35 °C Reagent->Adduct Frag1 Fragment A (C1-C5) m/z 117 Adduct->Frag1 EI Cleavage (C5-C6) Frag2 Fragment B (C6-C13+Cl) m/z 193 / 195 Adduct->Frag2 EI Cleavage (C5-C6)

DMDS derivatization mechanism and diagnostic EI-MS fragmentation pathway.

Protocol 2: GC-FTIR for Unambiguous Stereochemical Assignment

While NMR J -coupling can suggest stereochemistry, Gas Chromatography coupled to Fourier Transform Infrared Spectroscopy (GC-FTIR) provides an absolute, orthogonal confirmation of the (Z)-configuration[5][6].

Step-by-Step Methodology:

  • Injection: Inject 1 µL of the underivatized sample into a GC-FTIR system equipped with a non-polar column (e.g., DB-5MS).

  • Light-Pipe Detection: As the analyte elutes, it passes through a heated gold-coated light-pipe gas cell (typically 250 °C to prevent condensation).

  • Spectral Acquisition: Collect IR spectra continuously at a resolution of 4 cm−1 .

Data Interpretation: The out-of-plane C-H bending vibrations of alkenes are highly diagnostic. An (E)-alkene (trans) will present a strong, sharp absorption band at ~965 cm−1 . Conversely, (5Z)-13-chloro-5-tridecene will lack this band entirely, instead presenting a characteristic (Z)-alkene (cis) out-of-plane sweep at ~720 cm−1 .

Consolidated Cross-Validation Data Table

To finalize the structural proof, the quantitative data from all three orthogonal techniques (MS, IR, NMR) must align perfectly.

Analytical TechniqueDiagnostic SignalStructural AssignmentCross-Validation Status
DMDS GC-MS m/z 117 (Base peak)C1-C5 aliphatic chainConfirms C5 position
DMDS GC-MS m/z 193 / 195 (3:1 ratio)C6-C13 chain + Terminal ClConfirms Cl presence & C6 position
GC-FTIR 720 cm−1 (Strong)(Z)-alkene out-of-plane bendConfirms cis stereochemistry
GC-FTIR Absence of 965 cm−1 Lack of (E)-alkeneRules out trans isomer
1H NMR (500 MHz) δ 5.35 (m, 2H), J=10.8 HzVinylic protonsOrthogonal cis confirmation
1H NMR (500 MHz) δ 3.53 (t, 2H), J=6.7 Hz −CH2​−Cl terminal protonsOrthogonal Cl confirmation

Conclusion

Relying on a single analytical modality for complex functionalized alkenes introduces unacceptable risks in structural assignment. By adopting the Workflow B framework—utilizing DMDS derivatization to lock the double bond for MS analysis, and GC-FTIR to definitively assign stereochemistry—researchers create a robust, self-validating data matrix. This ensures the absolute structural integrity of (5Z)-13-chloro-5-tridecene for downstream drug development and synthetic applications.

References

  • "5-Tridecene, 13-chloro-, (5Z)- - Substance Details", US EPA, [Link]

  • "An Improved Method for Preparing Dimethyl Disulfide Adducts for GC/MS Analysis", ResearchGate, [Link]

  • "Determination of double bond positions in methyl ketones by gas chromatography–mass spectrometry using dimethyl disulfide derivatives", D-NB.info, [Link]

  • "Method validation of quantitative FTIR as a rapid and green analytical technique for dyes", ResearchGate, [Link]

  • "Structure Elucidation Using Gas Chromatography−Infrared Spectroscopy/Mass Spectrometry Supported by Quantum Chemical IR Spectrum Simulations", ACS Publications, [Link]

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